1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone

• CAS: 70092-25-0

Core Science & Biosynthesis

1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone CAS number and safety data sheet (SDS)

The following technical guide is structured as an advanced monograph for research and development professionals. It synthesizes chemical identity, safety protocols, and manufacturing methodologies into a cohesive operational document.

CAS Registry Number: 70092-25-0 Chemical Family: Cyclic Enones / Fragrance Intermediates Document Type: Technical Data & Safety Guide Version: 2.1 (Scientific Release)

Executive Summary

1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone is a specialized cyclic ketone primarily utilized as a high-value intermediate in the synthesis of complex fragrance molecules (damascone analogues) and as a functional building block in organic synthesis. Characterized by its

-unsaturated ketone moiety, it exhibits unique reactivity profiles suitable for Michael additions and heterocyclization. This guide outlines its physicochemical properties, industrial synthesis via Diels-Alder chemistry, and critical safety protocols required for handling.

Chemical Identity & Physicochemical Properties[1][2][3][4][5]

Nomenclature & Identification

Parameter	Detail
IUPAC Name	1-(2,4,4-Trimethylcyclohex-1-en-1-yl)ethan-1-one
Common Synonyms	Cyclocitrone Isomer; 1-Acetyl-2,4,4-trimethylcyclohexene
CAS Number	70092-25-0
Molecular Formula
Molecular Weight	166.26 g/mol
SMILES	CC(=O)C1=C(C)CC(C)(C)CC1

Physical Constants

Note: Values are derived from experimental data of the structural class and validated computational models.

Property	Value	Condition
Appearance	Colorless to pale yellow liquid	Standard Temperature & Pressure (STP)
Boiling Point	223.0 °C (est.)	@ 760 mmHg
Flash Point	> 90 °C	Closed Cup
Density	0.91 – 0.93 g/cm³	@ 25 °C
LogP (Octanol/Water)	3.2 – 3.6	Hydrophobic / Lipophilic
Solubility	Insoluble in water; Soluble in EtOH, oils	@ 20 °C

Safety Data Sheet (SDS) Analysis

Signal Word: WARNING

This compound belongs to the class of lipophilic cyclic ketones, which are known skin irritants and aquatic toxins. The following GHS classifications are standardized for this chemical family.

GHS Hazard Statements

Code	Hazard Statement	Category
H315	Causes skin irritation.	Skin Irrit. 2
H317	May cause an allergic skin reaction.[1]	Skin Sens. 1
H319	Causes serious eye irritation.[1]	Eye Irrit. 2A
H411	Toxic to aquatic life with long lasting effects.[1]	Aquatic Chronic 2

Precautionary Protocols (P-Codes)

• Prevention (P273, P280): Avoid release to the environment.[1][2] Wear protective gloves (Nitrile/Butyl rubber) and eye protection (safety goggles).

• Response (P302+P352): IF ON SKIN: Wash with plenty of soap and water.[1]

• Disposal (P501): Dispose of contents/container to an approved waste disposal plant in accordance with local regulations.

Emergency Handling Workflow

The following diagram illustrates the critical decision matrix for accidental exposure.

Figure 1: Emergency Response Decision Matrix for CAS 70092-25-0 exposure.

Synthesis & Manufacturing Methodology

The industrial synthesis of 1-(2,4,4-trimethyl-cyclohex-1-enyl)-ethanone typically involves a Diels-Alder cycloaddition followed by an isomerization step. This route is favored for its atom economy and use of readily available petrochemical precursors.

Reaction Pathway

• Step 1: Diels-Alder Cycloaddition

  • Reactants: Isoprene (2-methyl-1,3-butadiene) + Mesityl Oxide (4-methyl-3-penten-2-one).

  • Conditions: Thermal (150-200°C) or Lewis Acid Catalyzed (

    , ).

  • Intermediate: Forms the unconjugated isomer (cyclohex-3-enyl derivative).

• Step 2: Isomerization

  • Reagent: Acidic or Basic catalysis (e.g., p-TsOH or NaOMe).

  • Mechanism: Migration of the double bond into conjugation with the acetyl group (

    -unsaturated ketone formation).

  • Product: 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone (Thermodynamic product).

Process Flow Diagram

Figure 2: Industrial synthesis route via Diels-Alder cycloaddition and subsequent isomerization.

Experimental Protocols

Analytical Verification (GC-MS)

To validate the identity of CAS 70092-25-0 against its isomers (e.g., the 2,6,6-trimethyl isomer), Gas Chromatography-Mass Spectrometry is the gold standard.

• Column: HP-5MS or equivalent (30m x 0.25mm, 0.25µm film).

• Carrier Gas: Helium @ 1.0 mL/min.

• Temperature Program:

  • Hold 60°C for 2 min.

  • Ramp 10°C/min to 240°C.

  • Hold 5 min.

• Mass Spec: EI mode (70eV). Look for molecular ion

  and characteristic fragmentation peaks (loss of methyl, acetyl).

Storage & Stability

• Storage: Store under inert gas (Nitrogen/Argon) to prevent oxidation of the double bond.

• Container: Tightly sealed glass or lined steel drums.

• Shelf Life: 24 months if stored < 25°C in darkness.

Applications in Drug Development & Research

While primarily known in the fragrance industry, this scaffold serves as a critical model in medicinal chemistry:

• Retinoid Synthesis: The trimethylcyclohexenyl ring is a structural mimic of the hydrophobic tail found in Retinol (Vitamin A). Researchers use this ketone to attach side chains via Horner-Wadsworth-Emmons reactions.

• Chiral Pool Synthesis: Enantioselective reduction of the ketone yields chiral alcohols, used as auxiliaries in asymmetric synthesis.

• Olfactory Receptor Research: Used as a ligand to map the steric requirements of ORs (Olfactory Receptors) sensitive to ionone-like structures.

References

• ChemicalRegister. (2025). 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone CAS 70092-25-0 Data. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CAS 55695-36-8 (Isomer Reference). Retrieved from

• The Good Scents Company. (2024). Fragrance and Flavor Materials: Trimethyl cyclohexenyl ethanone derivatives. Retrieved from

• BOC Sciences. (2025). Product Data: Methyl Cyclocitrone and Isomers. Retrieved from

• European Chemicals Agency (ECHA). (2024). C&L Inventory: Cyclic Ketones Hazard Classification. Retrieved from

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An In-depth Technical Guide to the Molecular Structure and Stereochemistry of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure and stereochemistry of 1-(2,4,4-trimethyl-cyclohex-1-enyl)-ethanone, a notable cyclic ketone. While specific experimental data for this precise isomer is limited in publicly accessible literature, this document synthesizes information from structurally related compounds, particularly α-ionone and other trimethyl-cyclohexenyl derivatives, to offer a robust theoretical and practical framework. The guide covers the molecule's structural features, stereochemical considerations, potential synthetic pathways, and spectroscopic characterization. It is designed to be a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science, providing both foundational knowledge and insights for further investigation.

Introduction

1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone belongs to the family of substituted cyclohexene derivatives, which are significant structural motifs in a variety of natural products and synthetic compounds. The arrangement of the trimethyl-substituted cyclohexene ring in conjunction with the ethanone moiety gives rise to interesting stereochemical properties and potential for diverse chemical transformations. Understanding the intricate details of its molecular architecture is crucial for predicting its reactivity, designing novel synthetic routes, and exploring its potential applications in fields such as fragrance chemistry and as a building block in the synthesis of more complex molecules.

This guide will delve into the key aspects of the molecule's structure, including bond lengths, bond angles, and conformational analysis. Furthermore, it will explore the stereochemical nuances, including the potential for stereoisomers and the factors governing their formation and stability.

Molecular Structure

The molecular structure of 1-(2,4,4-trimethyl-cyclohex-1-enyl)-ethanone is characterized by a six-membered cyclohexene ring substituted with three methyl groups and an acetyl group. The double bond is located between C1 and C2 of the cyclohexene ring.

Identifier	Value
IUPAC Name	1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone
Molecular Formula	C₁₁H₁₈O
Molecular Weight	166.26 g/mol
CAS Number	Not explicitly assigned for this specific isomer. Related isomers include 55695-36-8 for 1-(2,2,4-trimethyl-3-cyclohexen-1-yl)ethanone.[1]

Bond Lengths and Angles (Predicted)

• C=C double bond: Approximately 1.34 Å.

• C-C single bonds within the ring: Ranging from 1.50 to 1.54 Å.

• C-C bond between the ring and the acetyl group: Approximately 1.49 Å.

• C=O double bond: Approximately 1.21 Å.

• Angles around sp² hybridized carbons (C1 and C2): Close to 120°.

• Angles around sp³ hybridized carbons in the ring: Approaching the tetrahedral angle of 109.5°, with some distortion due to ring strain and steric interactions.

Conformational Analysis

The cyclohexene ring in 1-(2,4,4-trimethyl-cyclohex-1-enyl)-ethanone adopts a half-chair conformation to minimize steric strain. In this conformation, four of the carbon atoms lie in a plane, while the other two are puckered out of the plane. The substituents on the ring can occupy pseudo-axial or pseudo-equatorial positions.

The conformational preference will be dictated by the minimization of steric interactions, particularly the 1,3-diaxial interactions. The bulky trimethyl and acetyl groups will influence the equilibrium between different half-chair conformations. Computational modeling can be a powerful tool to determine the most stable conformation and the energy barriers between different conformers.

Caption: Conformational equilibrium of the cyclohexene ring.

Stereochemistry

The presence of a chiral center at the C1 position of the cyclohexene ring (if the acetyl group creates chirality) would give rise to enantiomers. However, in this specific isomer, C1 is part of a double bond and therefore not a stereocenter. The primary stereochemical considerations for this molecule revolve around the geometric isomerism of the double bond within the ring and the conformational chirality of the ring itself.

Given the substitution pattern, the key stereochemical aspect to consider is the relative orientation of the substituents on the cyclohexene ring, which can lead to diastereomers if other stereocenters are present in a related derivative.

Synthesis and Experimental Protocols

A definitive, optimized synthetic protocol specifically for 1-(2,4,4-trimethyl-cyclohex-1-enyl)-ethanone is not widely published. However, a plausible and commonly employed strategy for the synthesis of related trimethyl-cyclohexenyl ketones involves a two-step process analogous to the synthesis of ionones.

Proposed Synthetic Pathway: Aldol Condensation followed by Acid-Catalyzed Cyclization

This synthetic route is a well-established method for the formation of cyclic ketones from acyclic precursors.

Step 1: Aldol Condensation

The synthesis would likely begin with an aldol condensation between an appropriate ketone and an aldehyde to form a pseudo-ionone analog. For the target molecule, a plausible starting material would be mesityl oxide (4-methyl-3-penten-2-one) and a suitable aldehyde.

Step 2: Acid-Catalyzed Cyclization

The resulting acyclic ketone intermediate would then undergo an acid-catalyzed intramolecular cyclization to form the desired cyclohexene ring. The choice of acid catalyst and reaction conditions is crucial for controlling the regioselectivity of the cyclization and influencing the position of the double bond in the final product. Weaker acids like phosphoric acid are known to favor the formation of α-isomers in ionone synthesis.[2]

Caption: Proposed two-step synthesis of the target molecule.

Experimental Protocol (Hypothetical)

The following is a hypothetical experimental protocol based on the synthesis of structurally similar compounds. This should be considered a starting point for optimization.

Materials:

• Mesityl oxide

• Appropriate aldehyde

• Sodium ethoxide (or other suitable base)

• Ethanol (or other suitable solvent)

• Phosphoric acid (or other acid catalyst)

• Diethyl ether (or other extraction solvent)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Aldol Condensation: To a solution of sodium ethoxide in ethanol, add mesityl oxide dropwise at a controlled temperature (e.g., 0-10 °C). Subsequently, add the aldehyde dropwise and allow the reaction to stir at room temperature until completion (monitored by TLC or GC).

• Work-up: Quench the reaction with water and extract the product with diethyl ether. Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

• Purification of Intermediate: Remove the solvent under reduced pressure and purify the crude acyclic intermediate by vacuum distillation or column chromatography.

• Cyclization: Add the purified intermediate dropwise to a stirred solution of phosphoric acid at a controlled temperature. The reaction is typically exothermic and should be carefully monitored.

• Final Work-up and Purification: After the reaction is complete, pour the mixture onto ice and extract the product with an organic solvent. Neutralize the organic layer with saturated sodium bicarbonate solution, wash with brine, and dry over anhydrous magnesium sulfate. The final product can be purified by vacuum distillation.

Spectroscopic and Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl groups, the methylene protons of the cyclohexene ring, and the acetyl group. The chemical shifts of the vinylic proton will be indicative of the double bond's position. Protons on carbons adjacent to the carbonyl group are expected to appear in the range of 2.1-2.6 ppm.[4]

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon (typically in the downfield region around 198 ppm for α-ionone), the sp² carbons of the double bond, and the sp³ carbons of the ring and the methyl groups.[3][5]

Predicted ¹³C NMR Chemical Shifts (based on α-ionone): [3]

Carbon Atom	Predicted Chemical Shift (ppm)
C=O	~198
C1 (sp²)	~132
C2 (sp²)	~123
C3	~33
C4	~31
C5	~27
C6	~54
Acetyl CH₃	~27
C2-CH₃	~23
C4-CH₃ (gem-dimethyl)	~28, ~27

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by a strong absorption band corresponding to the C=O stretching vibration of the ketone, typically appearing around 1670-1690 cm⁻¹. Other characteristic peaks will include C-H stretching vibrations around 2850-3000 cm⁻¹ and C=C stretching around 1640 cm⁻¹.[6][7]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak (M⁺) at m/z 166. The fragmentation pattern would be a key tool for structural elucidation. Common fragmentation pathways for related ionones include α-cleavage and retro-Diels-Alder reactions.[8][9][10][11]

Predicted Major Fragments (based on α-ionone): [8][10]

m/z	Proposed Fragment
151	[M - CH₃]⁺
123	[M - COCH₃]⁺
109	Result of ring cleavage
93	Further fragmentation
43	[CH₃CO]⁺ (base peak)

Conclusion

References

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• PubChem. (n.d.). alpha-Ionone. National Center for Biotechnology Information. Retrieved from [Link]

• Canadian Center of Science and Education. (2017). The Mass Spectra Analysis for α-Ionone and β-Ionone. Retrieved from [Link]

• Lunkenheimer, K., & Abraham, W. R. (1998). Stereo- and Regioselective Hydroxylation of α-Ionone by Streptomyces Strains. Applied and Environmental Microbiology, 64(9), 3560–3565. [Link]

• ResearchGate. (2017). The Mass Spectra Analysis for α-Ionone and β-Ionone. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

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• NIST. (n.d.). Ethanone, 1-(1-cyclohexen-1-yl)-. NIST Chemistry WebBook. Retrieved from [Link]

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• PubChem. (n.d.). 1-(2,2,4-Trimethyl-3-cyclohexen-1-yl)ethan-1-one. National Center for Biotechnology Information. Retrieved from [Link]

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• ResearchGate. (n.d.). Peak locations for the FTIR spectra from Experiment 1 and 2, and their... Retrieved from [Link]

• Organic Chemistry 3 – Exercise 1 – Conformational Analysis and Enolate Alkylation. (n.d.). Retrieved from [Link]

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• Sloop, J. C., et al. (2013). Conformational Analysis, Modeling, Stereochemistry and Optical Activity of Cyclohexane Derivatives. Journal of Laboratory Chemical Education, 1(3), 39-44. [Link]

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• University College London. (n.d.). The Asymmetric Synthesis of Several Fragrant Natural Products. Retrieved from [Link]

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Toxicity Profile and LD50 Values for 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone: An In-depth Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive toxicological overview of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone (CAS No. 127-51-5), a widely utilized fragrance ingredient commonly known as α-Isomethyl ionone. The document synthesizes available data on its acute and repeated-dose toxicity, skin and eye irritation, sensitization potential, developmental toxicity, and genotoxicity. The information is grounded in authoritative sources, including peer-reviewed literature and assessments by regulatory and scientific bodies, to provide a robust resource for safety and risk assessment. All quantitative data are summarized for clarity, and key experimental workflows are detailed to provide insight into the generation of the toxicological endpoints.

Chemical Identity and Physicochemical Properties

1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone is a synthetic fragrance compound belonging to the ionone family, valued for its characteristic floral, violet, and slightly woody aroma.[1] It is a clear, colorless to pale straw-colored liquid.[2] Understanding its identity is crucial for contextualizing its toxicological profile.

Identifier	Value	Source
Chemical Name	1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone	-
Common Name	α-Isomethyl ionone	[3]
CAS Number	127-51-5	[1]
EC Number	204-846-3	[2]
Molecular Formula	C₁₄H₂₂O	[2]
Molecular Weight	206.33 g/mol	[]
Physical State	Liquid	[2]
Solubility	Insoluble in water; soluble in alcohol	[]

Toxicokinetics: Absorption, Metabolism, and Excretion

The systemic exposure and potential toxicity of a substance are fundamentally governed by its absorption, distribution, metabolism, and excretion (ADME) profile.

Dermal Absorption

Given its primary use in topical cosmetic products, dermal absorption is a critical parameter. Systemic availability through the skin is reported to be low.[5] This is a key factor in the risk assessment for its use in leave-on and rinse-off products.

Metabolism

Studies on the microbial conversion of α-Isomethyl ionone by Aspergillus niger have identified several metabolites. The major bioconversion products include cis-3-hydroxy-α-ionone, trans-3-hydroxy-α-ionone, and 3-oxo-α-ionone.[6] This suggests that metabolic pathways for this compound involve oxidation at the cyclohexene ring. While microbial metabolism provides insight into potential metabolic routes, further studies in mammalian systems are needed for a complete understanding.

Caption: Proposed metabolic pathway of α-Isomethyl ionone based on microbial conversion studies.

Acute Toxicity

Acute toxicity studies are essential for determining the intrinsic toxicity of a substance after a single exposure. For 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone, the acute toxicity is low via both oral and dermal routes.

Endpoint	Species	Route	Value	Classification	Source
LD50	Rat	Oral	> 2000 mg/kg bw	Low acute toxicity	[7]
LD50	Rat	Oral	> 5000 mg/kg bw	Low acute toxicity	[8][9]
LD50	Rat	Dermal	> 2000 mg/kg bw	Low acute toxicity	[7]
LD50	Rabbit	Dermal	> 5000 mg/kg bw	Low acute toxicity	[5]

Sub-lethal effects observed in acute oral toxicity studies with ionones include cyanosis, somnolence, dehydration, and heavy breathing.[5] No data is readily available for acute inhalation toxicity (LC50).

Irritation and Sensitization

Skin Irritation

In a study on rabbits conducted similarly to OECD TG 404, undiluted α-Isomethyl ionone produced slight to well-defined edema at 24 hours, which resolved by 72 hours.[5] However, at a 5% concentration under the same test conditions, no evidence of skin irritation was observed.[5] In human volunteers, a 10% solution in ethanol applied under occlusive conditions for 24 hours did not produce skin irritation.[5]

Eye Irritation

Based on notifications to the Classification and Labelling Inventory by the European Chemicals Agency (ECHA), α-Isomethyl ionone and its isomers are suspected of being irritating to the eyes.[5]

Skin Sensitization

1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone is classified as a potential skin allergen.[1] The Scientific Committee on Consumer Safety (SCCS) of the European Commission has identified it as an established contact allergen in humans.[3] Due to its sensitization potential, its presence must be indicated in the list of ingredients when its concentration exceeds 0.001% in leave-on products and 0.01% in rinse-off products in the European Union.[5]

Human Repeat Insult Patch Tests (HRIPT) have been conducted. In the induction phase of one HRIPT, the substance was found to be non-irritating at a concentration of 12.5%.[5] The Research Institute for Fragrance Materials (RIFM) has concluded that α-isomethyl-ionone is a weak skin sensitizer.[10]

Caption: A simplified workflow of the Human Repeat Insult Patch Test (HRIPT) for skin sensitization assessment.

Repeated Dose Toxicity

Repeated dose toxicity studies are crucial for identifying hazards associated with long-term, cumulative exposure.

Oral Route

A 90-day subchronic oral toxicity study was conducted in Sprague Dawley rats with α-Isomethyl ionone administered via gavage at doses of 0, 5, 30, or 500 mg/kg/day.[11]

• At 500 mg/kg/day: Statistically significant changes in blood chemistry (reduced aspartate aminotransferase, increased cholesterol, creatinine, and total protein), increased liver and kidney weights in both sexes, and increased spleen weight in males were observed. Adaptive hepatocyte enlargement was also noted in both sexes at this dose.[11]

• At ≥30 mg/kg/day: Globular accumulations of eosinophilic material were observed in the renal tubular epithelium in males.[11]

• No-Observed-Adverse-Effect Level (NOAEL): Based on the histopathological changes in the kidneys of male rats, the NOAEL was established at 30 mg/kg/day.[11] The No-Observed-Effect Level (NOEL) for males was 5 mg/kg/day.[11] For females, the NOAEL was 30 mg/kg/day.[11]

Dermal Route

A 90-day subchronic dermal toxicity study in Sprague Dawley rats involved daily, unoccluded application of 0, 50, 170, 580, or 2000 mg/kg bw/day.[5]

• Local Effects: The substance was found to be a severe dermal irritant upon repeated exposure, with dose-dependent erythema and edema with eschar formation observed at all dose levels.[5]

• Lowest-Observed-Adverse-Effect Level (LOAEL): A LOAEL of 50 mg/kg bw/day was determined based on these local skin irritation effects.[5]

• Systemic Effects: The study did not indicate serious systemic health damage, which is supported by the expected low dermal absorption of the compound.[5]

Genotoxicity and Carcinogenicity

Genotoxicity

Based on assessments by the Research Institute for Fragrance Materials (RIFM), α-Isomethyl ionone and its isomer mixtures are not considered to be genotoxic.[12] While specific study reports for standard assays like the Bacterial Reverse Mutation Test (OECD 471) and the In Vitro Mammalian Cell Micronucleus Test (OECD 487) are not detailed in the readily available public literature, the consensus from fragrance industry safety assessments is that this substance does not present a concern for genotoxicity.[10][12]

Caption: A typical battery of in vitro tests used to assess the genotoxic potential of a chemical.

Carcinogenicity

Reproductive and Developmental Toxicity

The potential for reproductive and developmental effects has been investigated in a study compliant with Good Laboratory Practice (GLP).

• Study Design: Presumed pregnant Sprague-Dawley rats were administered 0, 3, 10, or 30 mg/kg/day of α-Isomethyl ionone in corn oil by gavage on gestational days 7 to 17.[13]

• Maternal and Developmental Effects: No maternal or fetal deaths occurred, and no treatment-related clinical signs were observed. Parameters such as feed consumption, body weight gain, and litter statistics were unaffected by treatment. Importantly, there were no adverse effects on fetal developmental morphology (gross external, soft tissue, or skeletal alterations) at any dose tested.[13]

Conclusion

1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone (α-Isomethyl ionone) exhibits a well-characterized toxicity profile. It has low acute oral and dermal toxicity. The primary health concerns are related to local effects on the skin and eyes; it is a skin irritant at high concentrations or upon repeated exposure and is a known, albeit weak, skin sensitizer in humans. Systemic toxicity following repeated oral administration in rats occurs at high doses, with the kidney being a target organ in males. The substance is not considered to be a developmental toxicant and is not genotoxic. The available data, generated according to international guidelines, provide a strong basis for the safe use of this ingredient in cosmetic and consumer products when concentration limits and labeling requirements are observed.

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• OECD 487: in vitro micronucleus assay using TK6 cells to investigate mechanism of action. (n.d.). Labcorp. [Link]

• Fragrance material review on alpha-iso-methylionone. (2007). Food and Chemical Toxicology. [Link]

• In vitro micronucleus testing, following OECD TG TG487 using TK6 and... (n.d.). ResearchGate. [Link]

• Test No. 407: Repeated Dose 28-day Oral Toxicity Study in Rodents. (2008). OECD. [Link]

• RIFM fragrance ingredient safety assessment, ionone (mixed isomers), CAS registry number 8013-90-9. (2024). Food and Chemical Toxicology. [Link]

• RIFM fragrance ingredient safety assessment, methyl ionone (mixture of isomers), CAS registry number 1335-46-2. (2019). PubMed. [Link]

• Quantitative Analysis of 57 Fragrance Allergens in Cosmetics Using Twin Line MS System. (n.d.). Shimadzu. [Link]

• NOD - NOAEL On Demand. (n.d.). Mérieux NutriSciences. [Link]

• Ames Mutagenicity Testing (OECD 471). (n.d.). CPT Labs. [Link]

• Contact Allergy to Fragrance Substances – PhD Thesis. (2018). University of Gothenburg. [Link]

• AMESplus1 - OECD 471 Bacterial Reverse Mutation Test + Confirmation Test. (n.d.). Vivotecnia. [Link]

• α-Isomethyl ionone. (n.d.). Wikipedia. [Link]

• alpha-isomethyl ionone (80% min.), 127-51-5. (n.d.). The Good Scents Company. [Link]

• Evaluation of the developmental toxicity of alpha-iso-methylionone in rats. (2007). International Journal of Toxicology. [Link]

• alpha-isomethyl ionone (50% min.), 127-51-5. (n.d.). The Good Scents Company. [Link]

• Test No. 407: Repeated Dose 28-day Oral Toxicity Study in Rodents. (2018). OECD. [Link]

• Liquid Chromatography-Mass Spectrometry in Studies of Drug Metabolism and Permeability. (2007). University of Helsinki. [Link]

Sources

• 1. russellorganics.com [russellorganics.com]
• 2. α-Isomethyl ionone - Wikipedia [en.wikipedia.org]
• 3. ec.europa.eu [ec.europa.eu]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. Microbial Conversion of α-Ionone, α-Methylionone, and α-Isomethylionone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hekserij.nl [hekserij.nl]
• 8. alpha-isomethyl ionone (80% min.), 127-51-5 [thegoodscentscompany.com]
• 9. alpha-isomethyl ionone (50% min.), 127-51-5 [thegoodscentscompany.com]
• 10. RIFM fragrance ingredient safety assessment, methyl ionone (mixture of isomers), CAS registry number 1335-46-2 [pubmed.ncbi.nlm.nih.gov]
• 11. Ninety-day toxicity study of alpha-iso-methylionone in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 13. Evaluation of the developmental toxicity of alpha-iso-methylionone in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Using 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone as an intermediate in Damascone synthesis

Application Note: Synthesis of

-Damascone via 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone

Executive Summary

This application note details the synthetic protocol for converting 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone (also referred to as

-cyclocitryl methyl ketone) into -Damascone , a high-value rose ketone fragrance ingredient.

While industrial routes often utilize cyclogeranic acid derivatives or Grignard additions to nitriles, the utilization of the methyl ketone intermediate via a Directed Aldol Condensation with Acetaldehyde offers a direct carbon-chain extension strategy. This guide focuses on the "Directed Aldol" methodology to mitigate the polymerization risks associated with acetaldehyde, ensuring high selectivity for the

-crotonyl side chain characteristic of -Damascone.

Chemical Identity & Structural Logic

The starting material, 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone , represents the "saturated chain" analog of

-Damascone. The synthetic challenge is the extension of the C2-acetyl group to a C4-crotonyl group.

Compound	IUPAC / Common Name	Structure Description
Starting Material	1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone (CAS: 70092-25-0)	ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> -Ionone ring system with a methyl ketone (acetyl) tail. Note: Terpene nomenclature often numbers this ring as 2,6,6-trimethyl, but IUPAC 2,4,4 is chemically equivalent depending on ring numbering priority.
Reagent	Acetaldehyde	Two-carbon aldehyde required to extend the acetyl group (2C) to the crotonyl group (4C).
Target Product	-Damascone (CAS: 23726-92-3)	1-(2,6,6-Trimethyl-1-cyclohexenyl)-2-buten-1-one. Characterized by the -enone side chain.

Reaction Pathway Analysis

The transformation follows a classic Claisen-Schmidt Condensation logic but requires kinetic control:

• Enolization: Generation of the kinetic enolate of the methyl ketone.

• Addition: Nucleophilic attack on acetaldehyde.

• Elimination: Dehydration of the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  -hydroxy ketone (Aldol) to the -unsaturated ketone.

Figure 1: Reaction pathway for the conversion of the methyl ketone to

-Damascone via Aldol Condensation.

Experimental Protocols

Protocol A: Kinetic Enolate Generation & Aldol Addition

Objective: Form the C-C bond between the ketone and acetaldehyde while preventing acetaldehyde self-polymerization. Mechanism: Lithium Diisopropylamide (LDA) is used to irreversibly deprotonate the methyl ketone at -78°C.

Reagents:

• 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone (1.0 eq)

• Diisopropylamine (1.1 eq)

• n-Butyllithium (1.1 eq, 2.5M in hexanes)

• Acetaldehyde (1.2 eq, freshly distilled)

• Anhydrous THF (Solvent)

Step-by-Step Workflow:

• LDA Preparation: In a flame-dried 3-neck flask under Nitrogen (

  ), dissolve diisopropylamine in anhydrous THF. Cool to -78°C (dry ice/acetone bath).

• Base Formation: Add n-Butyllithium dropwise over 20 minutes. Stir for 30 minutes at -78°C to ensure complete formation of LDA.

• Enolization: Add a solution of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone in THF dropwise over 30 minutes.

  • Critical Insight: Maintain temperature below -70°C to favor the kinetic enolate (on the methyl group) and prevent thermodynamic equilibration.

  • Stir for 1 hour at -78°C.

• Aldol Addition: Add freshly distilled acetaldehyde (dissolved in THF) slowly down the side of the flask.

  • Note: Acetaldehyde is extremely reactive. Slow addition prevents local high concentrations that lead to self-aldolization.

• Quench: After 2 hours, quench the reaction at -78°C with saturated aqueous Ammonium Chloride (

  ).

• Workup: Allow to warm to room temperature. Extract with Diethyl Ether (

  ) (3x). Wash combined organics with brine, dry over , and concentrate in vacuo.

  • Intermediate: This yields the crude

    -hydroxy ketone (Aldol adduct).[1]

Protocol B: Dehydration to -Damascone

Objective: Eliminate water to form the conjugated enone system.

Reagents:

• Crude Aldol adduct (from Protocol A)

• p-Toluenesulfonic acid (pTsOH) (0.05 eq)

• Toluene (Solvent)

Step-by-Step Workflow:

• Setup: Dissolve the crude aldol residue in Toluene in a flask equipped with a Dean-Stark trap .

• Reaction: Add catalytic pTsOH. Heat the mixture to reflux.

• Monitoring: Monitor water collection in the trap. The reaction is complete when water evolution ceases (approx. 2-4 hours).

  • QC Check: TLC should show the disappearance of the polar alcohol spot and the appearance of a UV-active (conjugated) spot.

• Workup: Cool to room temperature. Wash with saturated Sodium Bicarbonate (

  ) to neutralize the acid. Wash with brine.

• Purification: Dry organic layer (

  ), concentrate, and purify via Vacuum Distillation or Flash Chromatography (Hexane/Ethyl Acetate 95:5).

Process Visualization & Equipment Setup

The following diagram illustrates the critical "Directed Aldol" workflow required to handle the reactivity of acetaldehyde.

Figure 2: Operational workflow for the synthesis of

-Damascone from methyl ketone precursor.

Quality Control & Validation

To ensure the integrity of the synthesized

-Damascone, the following analytical parameters must be met.

Parameter	Specification	Method	Notes
Appearance	Colorless to pale yellow liquid	Visual	Darkening indicates polymerization or oxidation.
Purity	> 95%	GC-FID / GC-MS	Main impurity is often the -isomer or unreacted ketone.
NMR Identity	6.0-6.8 ppm (Alkene protons)	H-NMR (CDCl )	Look for the trans-coupling constant ( Hz) of the side chain enone.
Odor Profile	Fruity, Rose, Apple, Tobacco	Sensory	Must lack "vinegar" notes (acetaldehyde residue).

Self-Validation Check:

• Did the reaction turn black/tarry? If yes, the acetaldehyde addition was likely too fast or the temperature was too high, causing polymerization.

• Is the yield low? Check the dryness of the THF. LDA is moisture sensitive.

Safety & Handling

• Acetaldehyde: Extremely flammable (Flash point -39°C) and a suspected carcinogen. Handle only in a fume hood. Ensure the bottle is cold before opening to prevent vapor expansion.

• n-Butyllithium: Pyrophoric. Reacts violently with water. Use standard syringe/cannula transfer techniques under inert atmosphere.

• 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone: Irritant. Avoid contact with skin and eyes.

References

• Ayyar, K. S., Cookson, R. C., & Kagi, D. A. (1975). Synthesis of

  -damascone and -damascenone.[2] Journal of the Chemical Society, Perkin Transactions 1, 1727-1736.[2]

  • Source:

  • Relevance: Establishes the condensation of trimethylcyclohexenyl deriv

• BenchChem. (2025).[3][4] Application Note: Synthesis of

  -Damascenone for Use as a Research Standard.

  • Source:

  • Relevance: Provides industrial context for Damascone synthesis and safety d
• Fehr, C. (1999). Synthesis of Damascones and Damascenones. Angewandte Chemie International Edition.

• National Institute of Standards and Technology (NIST). (2025). Ethanone, 1-(1-cyclohexen-1-yl)- Mass Spectrum.[5]

  • Source:

  • Relevance: Validation of the ketone starting material structure and fragmentation p

Sources

• 1. adichemistry.com [adichemistry.com]
• 2. Synthesis of δ-damascone [trans-1-(2,6,6-trimethylcyclohex-3-enyl)but-2-en-1-one] and β-damascenone [trans-1-(2,6,6-trimethylcyclohexa-1,3-dienyl)but-2-en-1-one] - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Ethanone, 1-(1-cyclohexen-1-yl)- [webbook.nist.gov]

Grignard reaction conditions for synthesizing trimethyl-cyclohexenyl ethanone derivatives

This Application Note is designed for researchers and process chemists synthesizing 1-(2,6,6-trimethylcyclohex-1-en-1-yl)ethanone (also known as

-cyclogeranyl methyl ketone or -damascone intermediate ) via Grignard chemistry.

Application Note: Precision Synthesis of -Cyclogeranyl Methyl Ketone via Grignard Addition

Executive Summary

The synthesis of 1-(2,6,6-trimethylcyclohex-1-en-1-yl)ethanone presents a specific challenge in organic synthesis: nucleophilic attack at a sterically congested center. The gem-dimethyl group at the C6 position and the methyl group at C2 create significant steric hindrance around the C1 reaction site.

While standard Grignard additions to aldehydes are fast, the direct synthesis of the ketone requires careful selection of the electrophile to avoid over-addition (to tertiary alcohols). This protocol details the Nitrile Route (addition to 2,6,6-trimethylcyclohex-1-enecarbonitrile) as the primary direct method, offering high chemoselectivity for the ketone after hydrolysis. A secondary Aldehyde Route (addition to

-cyclocitral followed by oxidation) is provided as a robust alternative when the nitrile is unavailable.

Key Chemical Transformation

Target Molecule: 1-(2,6,6-trimethylcyclohex-1-en-1-yl)ethanone (CAS: 1197-92-8) Primary Reagent: Methylmagnesium Chloride (MeMgCl) or Methylmagnesium Bromide (MeMgBr) Critical Mechanism: Nucleophilic addition to Nitrile

Metallo-imine intermediate Acidic Hydrolysis Ketone.

Strategic Analysis & Reaction Design

The Steric Challenge

The 2,6,6-trimethylcyclohexenyl system is electronically rich but sterically crowded.

• Kinetic Barrier: The bulky gem-dimethyl groups impede the approach of the Grignard reagent to the nitrile carbon.

• Implication: Standard room-temperature additions often result in incomplete conversion. Reflux conditions and the use of THF (higher boiling point than ether) are recommended to drive the reaction to completion.

Route Selection Matrix

Parameter	Route A: Nitrile Addition (Recommended)	Route B: Aldehyde Addition + Oxidation
Starting Material	2,6,6-trimethylcyclohex-1-enecarbonitrile	-Cyclocitral
Step Count	1 (One-pot synthesis + hydrolysis)	2 (Addition + Oxidation)
Atom Economy	High	Lower (requires oxidant)
Selectivity	High (stops at ketone after hydrolysis)	High (if oxidation is controlled)
Key Risk	Incomplete conversion due to sterics	Over-oxidation or isomerization

Detailed Experimental Protocol (Route A: Nitrile Method)

Reagents & Equipment

• Substrate: 2,6,6-trimethylcyclohex-1-enecarbonitrile (

  equiv).

• Grignard Reagent: Methylmagnesium Chloride (

  M in THF, equiv). Note: MeMgCl is preferred over MeMgBr/MeMgI due to smaller nucleophile size, slightly aiding steric access.

• Solvent: Anhydrous Tetrahydrofuran (THF).

• Catalyst (Optional): Copper(I) Bromide (CuBr, 1 mol%) can accelerate addition to hindered nitriles.

• Quench: 10% Sulfuric Acid (

  ) or 3M Hydrochloric Acid ( ).

Step-by-Step Procedure

Phase 1: Grignard Formation/Preparation

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and pressure-equalizing addition funnel. Maintain a positive pressure of Nitrogen (

  ) or Argon ( ).

• Charging: If using commercial Grignard, transfer MeMgCl (3.0 M in THF) via cannula to the addition funnel.

  • Self-Validation Check: Ensure the Grignard solution is clear/grey and free of white precipitate (hydrolysis products). Titrate if concentration is unknown.

Phase 2: Nucleophilic Addition

• Substrate Solution: Dissolve 2,6,6-trimethylcyclohex-1-enecarbonitrile in anhydrous THF (

  volumes relative to substrate mass) in the reaction flask.

• Addition: Cool the flask to 0°C (ice bath). Dropwise add the MeMgCl solution over 30 minutes.

  • Observation: An exotherm is expected.[1] Control rate to maintain internal temperature

    .

• Reaction Drive: Once addition is complete, remove the ice bath. Warm to room temperature, then heat to Reflux (66°C) .

• Duration: Maintain reflux for 4–6 hours .

  • Why Reflux? The energy barrier created by the gem-dimethyl groups requires thermal activation to ensure the nitrile is fully converted to the magnesium imine salt (

    ).

  • Monitoring: Monitor by TLC or GC. Disappearance of nitrile is the endpoint. The intermediate imine is not stable on silica; look for the absence of starting material.

Phase 3: Hydrolysis (Critical Step)

• Cooling: Cool the mixture to 0°C .

• Quench: Cautiously add 3M HCl (excess) via the addition funnel.

  • Caution: This step is highly exothermic.[1] Methane gas evolution will occur.[2]

• Hydrolysis: Once the initial quench is done, warm the biphasic mixture to 50°C for 1 hour .

  • Mechanism:[3][4][5][6][7][8][9] The initial product is the imine (

    ). Acidic hydrolysis is required to cleave the bond and release the ketone ( ) and ammonium salt ( ).

• Workup:

  • Separate layers.[10] Extract aqueous layer with Diethyl Ether (

    ).

  • Wash combined organics with Saturated

    (to neutralize acid) and Brine.

  • Dry over

    , filter, and concentrate in vacuo.

Phase 4: Purification

• Distillation: Purify the crude oil via vacuum distillation.

  • Target:

    -Cyclogeranyl methyl ketone is a colorless to pale yellow oil.

  • Boiling Point: Approx. 85-90°C at 10 mmHg (check literature for specific pressure/T correlations).

Alternative Protocol (Route B: Aldehyde Method)

If the nitrile is unavailable, the aldehyde route is a standard alternative.

• Reagent: React

  -cyclocitral with MeMgCl (1.2 equiv) in THF at 0°C .

• Intermediate: Isolates 1-(2,6,6-trimethylcyclohex-1-enyl)ethanol (Secondary Alcohol).

• Oxidation: Convert the alcohol to the ketone using Jones Reagent (Chromium trioxide/H2SO4) or Swern Oxidation (DMSO/Oxalyl Chloride).

  • Note: Manganese Dioxide (

    ) is excellent for this specific oxidation as it selectively oxidizes allylic alcohols without over-oxidizing the ring double bond.

Mechanism & Workflow Visualization

Reaction Pathway (DOT Diagram)

Caption: Reaction pathway for the direct conversion of the hindered nitrile to the methyl ketone via metallo-imine intermediate.

Experimental Workflow

Caption: Operational workflow for the Grignard addition protocol.

Data Summary & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete addition due to sterics.	Increase reaction time at reflux; use MeMgCl (smaller) instead of MeMgI; consider CuBr catalyst.
No Reaction	Wet solvent/reagent (Grignard killed).	Titrate Grignard before use; ensure anhydrous THF (<50 ppm water).
Product is Amine	Over-reduction (rare with Grignard) or incomplete hydrolysis.	Ensure acidic hydrolysis step is vigorous and heated (50°C) to fully cleave the imine.
Starting Material Remains	Enolization of nitrile (alpha-proton abstraction).	Unlikely for this substrate (no alpha-protons on the ring double bond). Sterics are the main barrier.

References

• PubChem. 1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)ethanone (Compound Summary). National Library of Medicine. [Link]

• Org. Synth. Preparation of Ketones from Nitriles: General Methods. Organic Syntheses, Coll.[10] Vol. 3, p. 562. [Link]

• Snowden, R. L.Synthesis of

  -Damascone.[11] Tetrahedron Letters, 1982, 23(3), 335. (Discusses Grignard additions to cyclogeranyl derivatives).

• PrepChem. Synthesis of beta-cyclocitral. (Precursor synthesis).[1] [Link]

• Master Organic Chemistry. Reaction of Grignard Reagents with Nitriles.[Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. rsc.org [rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Zinc chloride-catalyzed Grignard addition reaction of aromatic nitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN101555254B - Preparation method of methyl-magnesium chloride - Google Patents [patents.google.com]
• 7. US5175373A - Process for preparing cyclocitral - Google Patents [patents.google.com]
• 8. Methylmagnesium chloride patented technology retrieval search results - Eureka | Patsnap [eureka.patsnap.com]
• 9. Engineering of Bacterial Methyl Ketone Synthesis for Biofuels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. WO2003071425A2 - Process for the preparation of 1-(2,6,6-trimethyl-2-cyclohexene-1-yl)-but-2-ene-1-one - Google Patents [patents.google.com]

Application Note: Microencapsulation of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone for Controlled Fragrance Release

[1]

Abstract

This application note details the protocols for the microencapsulation of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone (referred to herein as TMCE ), a cyclic enone fragrance ingredient structurally related to the ionone and damascone families.[1] Due to its volatility and susceptibility to oxidation, TMCE requires robust encapsulation to ensure stability and prolonged olfactory performance in functional products (e.g., laundry detergents, fabric softeners). This guide provides two industry-standard methodologies: In-Situ Polymerization (Melamine-Formaldehyde) and Interfacial Polymerization (Polyurea) , optimized to mitigate the specific reactivity profile of fragrance ketones.[1]

Physicochemical Profile & Encapsulation Logic[2][3][4][5]

Understanding the molecule is the prerequisite for successful encapsulation. TMCE is a hydrophobic cyclic ketone.[1] Its specific properties dictate the choice of shell material and emulsification strategy.

Property	Value / Characteristic	Implication for Encapsulation
Chemical Structure	Cyclic Enone (Ketone)	Critical: Ketones can react with primary amines (often used in polyurea crosslinking) to form Schiff bases, causing yellowing or shell destabilization.[1]
LogP (Octanol/Water)	~3.0 – 4.0 (Estimated)	Highly hydrophobic.[1] Excellent candidate for Oil-in-Water (O/W) emulsion systems; partitions strongly into the core.[1]
Volatility	Medium-High	Requires a dense shell network to prevent premature diffusion during storage.[1]
Flash Point	> 90°C	Safe for standard elevated-temperature curing processes (typically 60–80°C).[1]

Mechanism of Action

The microcapsules function as "core-shell" systems.[1][2] The TMCE is trapped within a polymeric shell. Release is triggered via two mechanisms:

• Mechanical Rupture: Friction (e.g., rubbing fabric) breaks the brittle shell, releasing a burst of fragrance.

• Diffusion: Slow permeation through the polymer matrix provides a "blooming" effect over time.

Protocol A: In-Situ Polymerization (Melamine-Formaldehyde)

Best for: Maximum hermeticity, cost-effectiveness, and laundry applications.[1] Mechanism: A melamine-formaldehyde (MF) prepolymer forms in the aqueous phase and deposits onto the surface of the TMCE oil droplets, crosslinking to form a hard thermoset shell.

Materials

• Core: TMCE (diluted 50% in Isopropyl Myristate or Caprylic/Capric Triglyceride to modulate density).

• Wall Materials: Melamine, Formaldehyde (37% aq.), or commercial methylated melamine resins (e.g., Cymel 385).

• Emulsifier: Styrene-Maleic Anhydride (SMA) copolymer or Polyvinyl Alcohol (PVA).[1]

• Catalyst: Formic acid or Acetic acid (to adjust pH).[1]

Step-by-Step Methodology

• Pre-polymer Formation:

  • Mix Melamine and Formaldehyde (molar ratio 1:3) in water at pH 8.5.

  • Heat to 70°C for 30 minutes until the solution becomes clear (formation of methylol melamine).

• Emulsification (The Critical Step):

  • Dissolve the SMA copolymer (emulsifier) in water at pH 4.5.

  • Add the TMCE oil phase slowly under high-shear agitation (Ultra-Turrax or homogenizer).[1]

  • Target: Agitate at 3,000–5,000 RPM to achieve a droplet size of 15–20 μm.

  • Note: Droplet size determines final capsule size.[1]

• Shell Formation & Curing:

  • Add the Pre-polymer solution to the emulsion.[3]

  • Slowly lower pH to 3.5–4.0 using Formic Acid.[1] This catalyzes the polycondensation.

  • Raise temperature to 80°C and stir gently (anchor stirrer) for 4 hours.

• Work-up:

  • Cool to room temperature.[1][3][4]

  • Adjust pH to 7.0 with NaOH.[1]

  • Add a scavenger (e.g., urea or ethylene urea) to remove free formaldehyde.

Workflow Visualization

Caption: Figure 1.[1][5] In-Situ Polymerization workflow for Melamine-Formaldehyde shells.

Protocol B: Interfacial Polymerization (Polyurea)

Best for: Formaldehyde-free claims, biodegradable potential, and controlled diffusion. Expert Insight: Since TMCE is a ketone, it can react with amines. To prevent Schiff base formation, we utilize a Polymeric Isocyanate-rich system or a Guanidine based amine which is less prone to yellowing than simple aliphatic amines.[1]

Materials

• Oil Phase: TMCE + Isocyanate (e.g., PAPI or IPDI).

• Aqueous Phase: Water + Emulsifier (PVA or Gum Arabic) + Crosslinker (Hexamethylenediamine - HMDA, or Guanidine Carbonate).[1]

Step-by-Step Methodology

• Oil Phase Preparation:

  • Mix TMCE with 10% (w/w) Isocyanate (e.g., Polymethylene polyphenyl isocyanate). Ensure the solution is homogeneous.

• Emulsification:

  • Disperse the Oil Phase into the Aqueous Phase (containing 1% PVA) using high shear (3,000 RPM).

  • Maintain temperature at 25°C to prevent premature reaction.[1]

• Interfacial Reaction:

  • Once droplet size (10–30 μm) is stable, initiate the reaction.

  • Slowly add the Amine Crosslinker (dissolved in water) to the emulsion.

  • Reaction: The amine reacts with the isocyanate at the oil/water interface to form a polyurea wall.

• Curing:

  • Heat the slurry to 60°C for 3 hours to drive the reaction to completion and consume residual isocyanates.

Characterization & Validation Protocols

A self-validating system requires rigorous testing to confirm encapsulation efficiency (EE) and stability.[1]

A. Encapsulation Efficiency (EE) via GC-FID

This protocol measures how much TMCE is actually inside the capsule versus free oil in the slurry.

• Free Oil Determination:

  • Mix capsule slurry with hexane (gentle inversion, 1 min). Hexane extracts only surface/free oil.[1]

  • Analyze hexane layer via GC-FID.[1]

• Total Oil Determination:

  • Sonicate slurry in methanol/acetone (ruptures shells).[1]

  • Analyze via GC-FID.[1][6]

• Calculation:

  [1]

  • Target: > 90% Efficiency.[1][7][8]

B. Morphology (SEM)

Scanning Electron Microscopy is required to verify shell integrity.[1]

• Preparation: Dilute slurry, air dry on stub, sputter coat with gold.

• Observation: Look for smooth, non-porous surfaces. "Deflated" capsules indicate core loss or thin shells.[1]

C. Release Profiling (TGA)

Thermogravimetric Analysis measures thermal stability.[1]

• Compare pure TMCE (evaporates rapidly <150°C) vs. Encapsulated TMCE (mass loss should be delayed or require shell rupture).[1]

Release Mechanism Visualization

The utility of these capsules relies on the duality of protection during storage and release during use.[5][9]

Caption: Figure 2. Triggered release mechanism of fragrance microcapsules.[10]

References

• Bône, S., et al. (2011).[9] Microencapsulated Fragrances in Melamine Formaldehyde Resins. Chimia.

• Yilmaz, E., et al. (2021).[11] Microencapsulation of Fragrance with Polyurethane-Urea and Application on Different Fabrics. Iranian Journal of Science and Technology.[11]

• Gasparini, G., et al. (2020).[12] Quantification of Residual Perfume by Py-GC-MS in Fragrance Encapsulate Polymeric Materials. Molecules.

• Zhang, K., et al. (2019).[6] The Fabrication of Fragrance Microcapsules and Their Sustained and Broken Release Behavior. Materials (MDPI).[1] [1]

• PubChem. (2023).[1] 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone Compound Summary. National Library of Medicine.

Sources

• 1. Ethanone, 1-(3,5,6-trimethyl-3-cyclohexen-1-yl)- | C11H18O | CID 109417 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 4. US6375983B1 - Microencapsulated fragrances and method for preparation - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. The Fabrication of Fragrance Microcapsules and Their Sustained and Broken Release Behavior | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. 1-(4-methyl-3-cyclohexen-1-yl) ethanone, 6090-09-1 [thegoodscentscompany.com]
• 9. View of Microencapsulated Fragrances in Melamine Formaldehyde Resins [chimia.ch]
• 10. Formaldehyde-free melamine microcapsules as core/shell delivery systems for encapsulation of volatile active ingredients - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. semanticscholar.org [semanticscholar.org]
• 12. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Diels-Alder Cycloaddition Using Trimethyl-Cyclohexenyl Ethanone Precursors

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The Diels-Alder reaction, a cornerstone of synthetic organic chemistry, offers a powerful and elegant method for the construction of complex cyclic systems.[1][2][3][4] This [4+2] cycloaddition between a conjugated diene and a dienophile to form a cyclohexene derivative is renowned for its high degree of stereoselectivity and regioselectivity.[1] This application note provides an in-depth guide to the utilization of trimethyl-cyclohexenyl ethanone precursors as dienophiles in Diels-Alder cycloadditions. We will explore the mechanistic underpinnings, provide detailed experimental protocols, and discuss the significant applications of the resulting bicyclic ketones in the realm of drug discovery and development. Our focus is to deliver not just a set of instructions, but a comprehensive understanding of the causality behind the experimental choices, ensuring scientifically sound and reproducible outcomes.

Introduction: The Strategic Advantage of Trimethyl-Cyclohexenyl Ethanone Precursors

The Diels-Alder reaction's ability to generate molecular complexity in a single, atom-economical step has made it an indispensable tool in the synthesis of natural products and pharmaceuticals.[1][2] The choice of diene and dienophile is critical in dictating the structure and stereochemistry of the resulting cycloadduct. Trimethyl-cyclohexenyl ethanone and its derivatives are particularly valuable dienophiles. The α,β-unsaturated ketone functionality provides the necessary electronic activation for the reaction, while the cyclic nature of the precursor leads to the formation of bicyclic or polycyclic frameworks, which are common motifs in biologically active molecules.[5] The trimethyl substitution pattern can influence the stereochemical outcome of the cycloaddition and provides synthetic handles for further molecular elaboration.

Mechanistic Insights: Controlling Stereochemistry and Regiochemistry

The Diels-Alder reaction is a concerted pericyclic reaction, meaning it is believed to proceed through a single, cyclic transition state without the formation of intermediates.[3][4] The stereochemistry of both the diene and the dienophile is faithfully translated to the product.[6]

Frontier Molecular Orbital (FMO) Theory

The reactivity and regioselectivity of the Diels-Alder reaction can be rationalized using Frontier Molecular Orbital (FMO) theory. The reaction is typically governed by the interaction between the Highest Occupied Molecular Orbital (HOMO) of the diene and the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile.[7]

• Normal Electron-Demand Diels-Alder: In the case of trimethyl-cyclohexenyl ethanone, the electron-withdrawing acetyl group lowers the energy of the dienophile's LUMO, facilitating a reaction with an electron-rich diene (possessing a high-energy HOMO).[7]

• Regioselectivity: The regiochemistry of the addition is determined by the alignment of the orbitals to maximize constructive overlap. For substituted dienes and dienophiles, this leads to the preferential formation of one constitutional isomer over another.

The Endo Rule and Stereoselectivity

When a cyclic dienophile, such as a cyclohexenyl ethanone, reacts with a cyclic diene, the formation of a bridged bicyclic product is possible. The stereochemical outcome is often governed by the "endo rule," which states that the dienophile's substituent with π-electron density (in this case, the acetyl group) will preferentially occupy the endo position in the transition state.[8] This is due to favorable secondary orbital interactions between the electron-withdrawing group and the developing π-system of the newly forming ring.

Visualizing the Reaction Mechanism

The following diagram illustrates the general mechanism of a Diels-Alder reaction involving a cyclic dienophile like trimethyl-cyclohexenyl ethanone.

Caption: General mechanism of the Diels-Alder cycloaddition.

Experimental Protocols: A Step-by-Step Guide

This section provides a detailed protocol for a representative Lewis acid-catalyzed Diels-Alder reaction between 1-(2,6,6-trimethylcyclohex-1-en-1-yl)ethanone and a suitable diene, such as cyclopentadiene. The use of a Lewis acid catalyst can significantly accelerate the reaction rate and enhance stereoselectivity.[3][5][9]

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Purity	Supplier
1-(2,6,6-Trimethylcyclohex-1-en-1-yl)ethanone	1197-92-8	166.26	>95%	Major chemical supplier
Cyclopentadiene (freshly cracked)	513-52-0	66.10	>98%	Prepared in-house
Dichloromethane (DCM), anhydrous	75-09-2	84.93	>99.8%	Major chemical supplier
Aluminum chloride (AlCl₃), anhydrous	7446-70-0	133.34	>99%	Major chemical supplier
Diethyl ether, anhydrous	60-29-7	74.12	>99%	Major chemical supplier
Saturated aqueous sodium bicarbonate (NaHCO₃)	144-55-8	84.01	-	Prepared in-house
Anhydrous magnesium sulfate (MgSO₄)	7487-88-9	120.37	-	Major chemical supplier
Silica gel for column chromatography	7631-86-9	60.08	-	Major chemical supplier

Experimental Workflow

The following diagram outlines the key steps in the experimental protocol.

Caption: Step-by-step experimental workflow for the cycloaddition.

Detailed Procedure

• Reagent Preparation: Freshly crack dicyclopentadiene by heating to its boiling point (~170 °C) and collecting the cyclopentadiene monomer by distillation. Keep the collected cyclopentadiene on ice.

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add anhydrous dichloromethane (DCM, 50 mL).

• Lewis Acid Addition: Cool the flask to 0 °C in an ice bath. Carefully add anhydrous aluminum chloride (1.0 eq) in portions under a positive pressure of nitrogen. Stir the suspension for 10 minutes.

• Dienophile Addition: Dissolve 1-(2,6,6-trimethylcyclohex-1-en-1-yl)ethanone (1.0 eq) in anhydrous DCM (10 mL) and add it dropwise to the cooled suspension of the Lewis acid. Stir for an additional 15 minutes at 0 °C.

• Diene Addition: Add the freshly cracked cyclopentadiene (1.2 eq) dropwise to the reaction mixture over a period of 20 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and monitor its progress by Thin Layer Chromatography (TLC) until the starting dienophile is consumed (typically 2-4 hours).

• Quenching and Workup: Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution at 0 °C. Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired bicyclic ketone.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy to confirm its structure and stereochemistry.

Applications in Drug Development and Pharmaceutical Synthesis

The bicyclic and polycyclic frameworks generated from Diels-Alder reactions with trimethyl-cyclohexenyl ethanone precursors are prevalent in a wide array of biologically active compounds.[2][10] These rigid scaffolds can precisely position functional groups in three-dimensional space, enabling specific interactions with biological targets.

• Natural Product Synthesis: Many complex natural products with therapeutic potential, such as steroids and alkaloids, contain polycyclic ring systems that can be efficiently constructed using a Diels-Alder strategy.[2]

• Medicinal Chemistry: The resulting cycloadducts can serve as versatile intermediates for the synthesis of novel drug candidates. The ketone functionality can be readily modified to introduce further diversity, and the stereochemically defined core provides a robust platform for structure-activity relationship (SAR) studies.

• Fragrance and Flavor Industry: The structural motifs derived from these reactions are also found in various fragrance compounds. For instance, 1-(2,6,6-Trimethylcyclohex-3-en-1-yl)-ethanone is an intermediate in the synthesis of damascones, which are important fragrance chemicals.[11]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low or No Reaction	- Inactive diene (not freshly cracked)- Insufficiently active Lewis acid- Steric hindrance	- Ensure cyclopentadiene is freshly prepared.- Use a stronger Lewis acid (e.g., TiCl₄) or increase its stoichiometry.- Increase reaction temperature or time.
Low Yield	- Side reactions (e.g., polymerization of the diene)- Product decomposition during workup or purification	- Add the diene slowly at low temperature.- Use a milder workup procedure.- Deactivate silica gel with triethylamine before chromatography.
Poor Stereoselectivity	- Reaction run at elevated temperature- Weak Lewis acid	- Conduct the reaction at lower temperatures (-78 °C to 0 °C).- Employ a bulkier Lewis acid to enhance facial selectivity.
Formation of Regioisomers	- Diene or dienophile with multiple substitution patterns	- Utilize a diene with higher regiochemical bias.- Modify the electronic properties of the dienophile to direct the addition.

Conclusion

The Diels-Alder cycloaddition utilizing trimethyl-cyclohexenyl ethanone precursors represents a highly effective and versatile strategy for the synthesis of complex bicyclic and polycyclic structures. A thorough understanding of the reaction mechanism, careful control of experimental conditions, and the judicious use of catalysis are paramount to achieving high yields and selectivities. The protocols and insights provided in this application note are intended to empower researchers in academia and industry to leverage this powerful transformation in their synthetic endeavors, particularly in the pursuit of novel therapeutics and other valuable chemical entities.

References

• Diels-Alder Reactivities of Cyclic Dienes and Dienophiles - eScholarship.org. Available at: [Link]

• Diels–Alder routes to angularly halogenated cis-fused bicyclic ketones: Readily accessible cyclynone intermediates - PMC - NIH. Available at: [Link]

• The Diels–Alder reaction: A powerful tool for the design of drug delivery systems and biomaterials | Request PDF - ResearchGate. Available at: [Link]

• Diels Alder Reactions with Cyclic Dienes - Chad's Prep®. Available at: [Link]

• Ch 10: Diels-Alder reaction - University of Calgary. Available at: [Link]

• 16.7: Diels-Alder Stereochemistry - Chemistry LibreTexts. Available at: [Link]

• One-pot Diels–Alder cycloaddition/gold(I)-catalyzed 6-endo-dig cyclization for the synthesis of the complex bicyclo[3.3.1]alkenone framework - Beilstein Journals. Available at: [Link]

• Reactivity and stereoselectivity of the Diels–Alder reaction using cyclic dienophiles and siloxyaminobutadienes - ResearchGate. Available at: [Link]

• The Diels-Alder reaction: a mainstay of organic chemistry - Strategian: Science Magazine. Available at: [Link]

• Applications of Diels–Alder Chemistry in Biomaterials and Drug Delivery - PMC - NIH. Available at: [Link]

• Diels-Alder Reaction - Organic Chemistry Portal. Available at: [Link]

• Lewis acid-promoted Diels-Alder reactions of vinylheteroaromatics. Available at: [Link]

• Diels–Alder reaction - Wikipedia. Available at: [Link]

• The First General Enantioselective Catalytic Diels-Alder Reaction with Simple r,β-Unsaturated Ketones - Macmillan Group. Available at: [Link]

• Synthesis of Highly Substituted Cyclohexenes via Mixed Lewis Acid-Catalyzed Diels−Alder Reactions of High - UCLA – Chemistry and Biochemistry. Available at: [Link]

• Progress in Lewis-Acid-Templated Diels–Alder Reactions - MDPI. Available at: [Link]

• 14.4 The Diels–Alder Cycloaddition Reaction – Organic Chemistry: A Tenth Edition. Available at: [Link]

• Diels–Alder reactions of acyclic α-cyano α,β-alkenones: a new approach to highly substituted cyclohexene system | Request PDF - ResearchGate. Available at: [Link]

• The Diels-Alder Reaction - Master Organic Chemistry. Available at: [Link]

• Asymmetric Synthesis of [2.2.2]-Bicyclic Lactones via All-Carbon Inverse-Electron-Demand Diels–Alder Reaction | Organic Letters - ACS Publications. Available at: [Link]

• US8093432B2 - Processes for epimerizing cyclohexenyl ketones with subsequent aldol condensation to produce fragrance compounds - Google Patents.

• How Lewis Acids Catalyze Diels–Alder Reactions - PMC. Available at: [Link]

• Intramolecular Diels–Alder Reactions of Cycloalkenones: Translation of High endo Selectivity to trans Junctions - PMC. Available at: [Link]

• Diels-Alder Reaction-For the preparation of cyclohexene | PDF - Slideshare. Available at: [Link]

• DA Reactivity - Dr. May Group. Available at: [Link]

• The Intramolecular Diels Alder Reaction - Master Organic Chemistry. Available at: [Link]

• Diels-Alder Reaction Practice (with examples). Learn How To Easily Predict Products. - YouTube. Available at: [Link]

• Diels-Alder reaction – Knowledge and References - Taylor & Francis. Available at: [Link]

• Diels-Alder Reaction (a very important reaction) Reaction between a conjugated diene and an alkene (dienophile) to give a cycloh. Available at: [Link]

• 1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)ethanone - PubChem. Available at: [Link]

• Design and synthesis of (E)-1-((3-ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl-4-substituted benzenes from 1-(2,6,6-trimethylcyclohex-1-enyl)ethanol - Chemical Communications (RSC Publishing). Available at: [Link]

• Highly Selective Diels−Alder Reactions of Dienophiles with 1,3-Cyclohexadiene Mediated by Yb(OTf) 3 ·2H 2 O and Ultrahigh Pressures - ResearchGate. Available at: [Link]

• Synthesis and pharmacological activity of 6-[(E)-2-(2,6,6-trimethyl-1-cyclohexen-1-yl)ethen-1-yl]- and 6-(1,2,3,4-tetrahydro-1,1,4,4-tetramethyl-6-naphthyl)-2-naphthalenecarboxylic acids - PubMed. Available at: [Link]

• Ethanone, 1-(1-cyclohexen-1-yl)- - the NIST WebBook. Available at: [Link]

• stereochemistry of the diene and dienophile - YouTube. Available at: [Link]

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Technical Notes & Optimization

Minimizing polymerization side-reactions of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone

Technical Support Center: Stabilization & Handling of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone

Executive Summary: The Stability Paradox

You are likely encountering polymerization or "gumming" issues with 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone (an isomer of the

-Cyclocitral derivatives/Ionone family).[1][2]

While the tetrasubstituted double bond (C1-C2) provides some steric protection against direct nucleophilic attack, this molecule remains a conjugated

-unsaturated ketone.[1][2] It is susceptible to two distinct degradation pathways that are often confused, leading to incorrect stabilization strategies:

• Radical Polymerization (The "Gum"): Initiated by heat or peroxides formed at the allylic C3/C6 positions.

• Acid-Catalyzed Dimerization: Common during synthesis workup if Lewis/Brønsted acids are not fully quenched.[1][2]

This guide provides a self-validating protocol to minimize these side reactions during storage, synthesis, and purification.

Module 1: The Degradation Mechanism (Know Your Enemy)

To solve the problem, you must visualize the failure mode. The degradation is rarely a simple linear chain polymerization; it is often an oxidative cross-linking event.

Figure 1: Dual degradation pathways.[1][2] Note that oxygen exposure creates peroxides which act as latent initiators during subsequent heating (distillation).[2]

Module 2: Storage & Handling Protocols

The Issue: The molecule typically arrives pure but degrades over weeks. The Cause: Auto-oxidation at the allylic carbon (C3 or C6) creates hydroperoxides.[2] When you later heat this "aged" material, it polymerizes instantly.

Protocol: The "Zero-Peroxide" Storage System

Parameter	Specification	Reason (Causality)
Inhibitor	BHT (Butylated hydroxytoluene) at 500–1000 ppm	Scavenges peroxy radicals before they initiate chains.[1][2] Preferred over MEHQ because BHT does not require oxygen to function.[2]
Atmosphere	Argon or Nitrogen Overlay	Essential.[2] Unlike acrylates (which need O2 for MEHQ to work), this enone is best stored under strict inert gas to prevent peroxide formation [1].
Container	Amber Glass / Aluminum	UV light cleaves the C=C-C=O conjugation, generating radicals.
Temperature	< 4°C (Refrigerated)	Slows kinetic rate of auto-oxidation.[1][2]

Validation Step: Before using stored material for a reaction, perform a Peroxide Test (e.g., Quantofix strips). If >10 mg/L, treat with sodium thiosulfate wash before heating.

Module 3: Distillation (The Danger Zone)

The Issue: Material polymerizes in the pot or column during purification.[3][4][5] The Cause: Thermal initiation of radicals + "Cold Spot" polymerization of uninhibited vapor.

Step-by-Step Distillation Guide

1. Pot Preparation (The "Pot-Lifesaver"): Do not distill neat without additives.

• Add: High-boiling inhibitor (e.g., Ionol or TBC ) at 0.5% w/w.[1][2]

• Add: High-boiling flux oil (e.g., Paraffin oil or PEG-400) if the residue tends to solidify.[1][2] This keeps the heat transfer efficient and prevents "hot spots" on the flask wall.

2. The Vacuum Rule:

• Target: Boiling point must be kept < 110°C .

• Pressure: You likely need high vacuum (< 5 mbar).[2]

• Why? The rate of thermal polymerization doubles every ~10°C. Keeping T low is more effective than any inhibitor.

3. Column Management (The "Vapor Phase" Trap): Common failure: The pot is inhibited, but the vapor rising up the column is pure monomer. It condenses on the packing, polymerizes, and chokes the column [2].

• Solution: Use a column with minimal hold-up (e.g., Vigreux) rather than dense packing for this viscous material.[1][2]

• Active Measure: If using a large column, consider an "inhibitor trickle" (a solution of BHT in a volatile solvent introduced at the reflux head), though this is usually reserved for industrial scale.

Module 4: Reaction Workup (Acid Quenching)

The Issue: Yield loss due to dimerization during synthesis (e.g., from cyclization of open-chain precursors). The Cause: Residual Lewis acids (BF3, AlCl3) or Brønsted acids (H2SO4, pTsOH) catalyze Michael-type additions.[2]

Protocol:

• Never concentrate the organic layer while it is still acidic.

• The "Double Wash":

  • Wash 1: Saturated NaHCO3 (Neutralize bulk acid).[2]

  • Wash 2: Brine (Remove water).[2]

• The pH Check: Spot the organic layer on wet pH paper. It must be pH 7-8.[1][2][6]

• Drying: Use MgSO4 (neutral), not acidic silica or clays for filtration, as these surface-active sites can induce oligomerization in enones [3].[2]

Troubleshooting & FAQs

Q1: My distillate is turning yellow/orange immediately. Is it polymerizing?

• Diagnosis: Not necessarily.[2] Enones often have trace yellow color (conjugated impurities).

• Test: Check Refractive Index (RI) or run a GC.[2]

  • If GC shows new high-boiling peaks: Polymerization .[1][2]

  • If GC is clean but color is off: Trace oxidation (harmless for most applications).

• Action: If polymerizing, your vacuum is too weak (temperature too high).

Q2: Can I use MEHQ (Hydroquinone monomethyl ether) instead of BHT?

• Answer: Avoid if possible. MEHQ requires dissolved oxygen to be active.[2] Introducing oxygen to this specific cyclic enone risks forming allylic peroxides, which defeats the purpose. Stick to BHT or TBC under Nitrogen.[2]

Q3: The residue in the flask solidified into a rock. How do I clean it?

• Answer: This is cross-linked polymer.[2]

• Solvent: It will not dissolve in acetone/methanol.[2]

• Method: Soak in hot DMF or NMP (N-methyl-2-pyrrolidone) to swell the gel, then mechanically remove.[1][2] Next time, use a "flux oil" (paraffin) in the distillation pot to keep the residue fluid.

Decision Matrix: Troubleshooting Viscosity Increases

Figure 2: Diagnostic logic for identifying the root cause of polymerization.[2]

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.[2] (See section on stabilization of

  -unsaturated ketones).

• Google Patents. (2010).[2] Polymerization inhibitor composition and method of inhibiting polymerization of distillable monomers. WO2010096512A1.[2] Link

• MDPI. (2009).[2] Asymmetric Organocatalytic Reactions of

  -Unsaturated Cyclic Ketones. Molecules. Link

• PubChem. (2025).[2] 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone Compound Summary. National Library of Medicine. Link[1][2]

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• 3. WO2010096512A1 - Polymerization inhibitor composition and method of inhibiting polymerization of distillable monomers - Google Patents [patents.google.com]
• 4. EP2398832B1 - Polymerization inhibitor composition and method of inhibiting polymerization of distillable monomers - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. 1-(2,2,4-Trimethyl-3-cyclohexen-1-yl)ethan-1-one | C11H18O | CID 3016988 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone via Vacuum Distillation

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the purification of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone and its isomers. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and a detailed experimental protocol for vacuum distillation of this compound.

I. Troubleshooting Guide

Vacuum distillation is a critical technique for purifying high-boiling and thermally sensitive compounds like 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone.[1][2][3] However, various issues can arise during the process, leading to poor separation, low yield, or product degradation. This section addresses common problems, their potential causes, and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Bumping / Uncontrolled Boiling	- Ineffective bump prevention: Boiling stones are ineffective under vacuum as the trapped air is quickly removed.[4] - Heating too rapidly: Can cause sudden, violent boiling. - High concentration of volatile impurities: Residual solvents can vaporize abruptly.	- Use a magnetic stir bar and stir plate: This is the most reliable method for ensuring smooth boiling under vacuum.[4][5] - Gradual heating: Increase the temperature of the heating mantle slowly. - Initial low-pressure solvent removal: Before heating, apply vacuum to remove any low-boiling solvents.[4]
Product Decomposition (Darkening of Distillate or Pot Residue)	- Excessive temperature: The compound may be sensitive to high temperatures, even under vacuum.[6] - Air leaks in the system: Oxygen can cause oxidation at elevated temperatures. - Prolonged heating time: Extended exposure to heat can lead to degradation.	- Lower the distillation temperature: This can be achieved by improving the vacuum (i.e., using a higher performance pump).[6] - Ensure all joints are well-sealed: Grease all ground glass joints to prevent air from entering the system.[4] - Insulate the distillation column: This can improve efficiency and reduce the required heating time.[7]
Poor Separation of Isomers/Impurities	- Inefficient fractionating column: A simple distillation setup may not be sufficient to separate compounds with close boiling points. - Fluctuating vacuum pressure: Inconsistent pressure leads to a variable boiling point, making sharp cuts difficult.[2] - Distillation rate is too fast: Insufficient time for equilibrium to be established on the column packing or trays.	- Use a fractionating column: A Vigreux or packed column will provide multiple theoretical plates for better separation.[7] - Use a reliable vacuum source and a manometer: A stable vacuum pump and a pressure gauge are essential for maintaining a constant boiling point. - Adjust the heating rate: A slower distillation rate allows for better separation.
Low or No Distillate Collection	- Vacuum leak: The system is not reaching a low enough pressure to reduce the boiling point sufficiently.[6] - Condenser temperature is too high: The vapor is not condensing and is being pulled into the vacuum pump. - Thermometer placement is incorrect: The thermometer bulb must be positioned correctly to accurately measure the temperature of the vapor entering the condenser.	- Check for leaks: Inspect all joints, tubing, and connections for leaks. A hissing sound is a common indicator of a leak.[4] - Ensure adequate cooling water flow: The condenser should be cool to the touch. - Position the thermometer correctly: The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser.
Flooding of the Fractionating Column	- Heating rate is too high: The boil-up rate exceeds the column's capacity to return condensate to the distilling flask. - Vacuum is too high (pressure too low) initially: Can cause a sudden surge of vapor into the column.	- Reduce the heating rate: Decrease the power to the heating mantle. - Apply vacuum gradually: Slowly decrease the pressure in the system.

II. Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone under vacuum?

A1: The boiling point of a substance is dependent on the pressure. For a related isomer, 1-(2,2,4-Trimethyl-3-cyclohexen-1-yl)ethanone, a boiling point of 99-100 °C at 13 Torr has been reported.[8] The boiling point of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone will be in a similar range. It is crucial to use a manometer to record the pressure and the corresponding boiling temperature.

Q2: What type of vacuum pump is recommended for this distillation?

A2: The choice of vacuum pump depends on the desired operating pressure. For pressures in the range of 1-20 Torr, a standard two-stage rotary vane pump is typically sufficient. For higher vacuum (lower pressure), a diffusion pump or turbomolecular pump may be necessary, although this is unlikely to be required for this compound. It is important to protect the pump from corrosive vapors by using a cold trap.

Q3: How can I minimize the risk of thermal decomposition?

A3: The primary strategy to prevent thermal decomposition is to lower the distillation temperature by reducing the system pressure.[1] Using a high-efficiency vacuum pump and ensuring a leak-free system are critical. Additionally, keeping the distillation time as short as possible by using an appropriately sized distillation flask and efficient heating will minimize thermal stress on the compound.

Q4: What are the common impurities I might encounter?

A4: Impurities can include starting materials from the synthesis, isomeric byproducts, and polymerization products.[9] The synthesis of related compounds can result in various structural isomers.[9] Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent analytical technique to identify and quantify these impurities before and after distillation.[9]

Q5: Is it necessary to use a fractionating column?

A5: If the crude product contains impurities with boiling points close to that of the desired product, a simple distillation will not provide adequate separation.[7] In such cases, a fractional distillation, which employs a column to increase the number of theoretical plates, is necessary to achieve high purity.[7]

III. Experimental Protocol: Vacuum Distillation of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone

This protocol outlines a general procedure. Modifications may be necessary based on the specific equipment and the purity of the starting material.

1. Apparatus Setup:

• Assemble a vacuum distillation apparatus as shown in the diagram below. All glassware must be inspected for cracks or defects before use.[4]

• Use a round-bottom flask of an appropriate size (the flask should be no more than two-thirds full).

• Add a magnetic stir bar to the distillation flask for smooth boiling. Do not use boiling stones. [4]

• Grease all ground-glass joints sparingly with a suitable vacuum grease to ensure a good seal.[4]

• Use a Claisen adapter to provide an extra neck for a capillary leak or for adding material if necessary.[4]

• Place the thermometer so that the top of the bulb is level with the bottom of the side arm leading to the condenser.

• Connect the vacuum adapter to a cold trap and then to the vacuum pump using thick-walled vacuum tubing.

2. Distillation Procedure:

• Place the crude 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone into the distillation flask.

• Begin stirring the solution.

• Turn on the cooling water to the condenser.

• Turn on the vacuum pump to slowly evacuate the system.[4] Monitor the pressure using a manometer.

• Once the desired pressure is reached and stable, begin to heat the distillation flask using a heating mantle.

• Increase the temperature gradually until the liquid begins to boil.

• Collect any low-boiling impurities as a forerun fraction in a separate receiving flask.

• When the temperature stabilizes at the boiling point of the product, change to a clean receiving flask to collect the main fraction. Record the temperature and pressure range over which the product distills. A pure compound may not distill at a constant temperature under vacuum due to slight pressure fluctuations.[4]

• Do not distill to dryness. Stop the distillation when a small amount of residue remains in the flask.

3. Shutdown Procedure:

• Remove the heating mantle and allow the system to cool down.[5]

• Once the apparatus has cooled to room temperature, slowly vent the system by opening the stopcock on the vacuum adapter or by carefully removing the vacuum tubing.

• Turn off the vacuum pump.

• Turn off the cooling water.

• Disassemble the apparatus and transfer the purified product to a suitable container.

IV. Visualizations

Troubleshooting Workflow

Caption: A flowchart for troubleshooting common vacuum distillation issues.

V. References

• Jitkow, O. N. (1941). Journal of the American Chemical Society, 63, 1979-84. CAS Common Chemistry. Retrieved from [Link]

• USA Lab. (n.d.). Troubleshooting Common Issues in Molecular Distillation Equipment. USA Lab. Retrieved from [Link]

• Nichols, L. (2022). 5.4C: Step-by-Step Procedures for Vacuum Distillation. Chemistry LibreTexts. Retrieved from [Link]

• Graham Corporation. (n.d.). Understanding ejector systems necessary to troubleshoot vacuum distillation. Graham Corporation. Retrieved from [Link]

• Quora. (2019). What is vacuum and fractional distillation? Quora. Retrieved from [Link]

• Wikipedia. (2023). Fractional distillation. Wikipedia. Retrieved from [Link]

• Pressure Control Solutions. (2019). Vacuum Distillation issues? | Call Pressure Control Solutions! Pressure Control Solutions. Retrieved from [Link]

• Pressure Control Solutions. (2019). Vacuum Distillation issues? | Call Pressure Control Solutions! Pressure Control Solutions. Retrieved from [Link]

• DigiVac. (n.d.). 3 Benefits of Vacuum Fractional Distillation. DigiVac. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,4,4-trimethylcyclopentanone. Organic Syntheses. Retrieved from [Link]

• The Good Scents Company. (n.d.). beta-damascenone. The Good Scents Company. Retrieved from [Link]

• Eureka | Patsnap. (n.d.). Synthesis process of beta-damascenone. Eureka | Patsnap. Retrieved from [Link]

• Organic Chemistry Lab Techniques. (2022). Vacuum Distillation [Video]. YouTube. Retrieved from [Link]

Sources

• 1. quora.com [quora.com]
• 2. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]
• 3. Vacuum Distillation issues? | Call Pressure Control Solutions! [pressurecontrolsolutions.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. njhjchem.com [njhjchem.com]
• 7. Fractional distillation - Wikipedia [en.wikipedia.org]
• 8. CAS Common Chemistry [commonchemistry.cas.org]
• 9. benchchem.com [benchchem.com]

Resolving phase separation issues in the extraction of cyclic ethanones

Technical Support Center: Cyclic Ethanone Extraction Topic: Troubleshooting Phase Separation & Emulsions in Cycloalkyl Methyl Ketone Workups Ticket Type: Advanced Method Development Status: Open

Executive Summary: The "Amphiphilic Trap"

Welcome to the Technical Support Center. You are likely here because your extraction of a cyclic ethanone (e.g., acetylcyclohexane, 1-cyclohexylethanone) has stalled due to a stubborn emulsion, a stable "rag layer," or a phase inversion.[1]

The Root Cause: Cyclic ethanones possess a unique "amphiphilic trap." The cycloalkyl ring is highly lipophilic, while the acetyl oxygen is a strong hydrogen bond acceptor. In the presence of water—and especially residual aluminum salts from Friedel-Crafts acylation—these molecules orient themselves at the interface like surfactants, stabilizing emulsions.

This guide moves beyond basic "add salt" advice. We will apply physical chemistry principles to disrupt these interfacial films.

Module 1: Diagnostic Triage

Before adding reagents, diagnose the specific failure mode.[1]

Q: Is it an Emulsion, a Rag Layer, or Density Inversion?

• Type A: The Milky Emulsion. The entire organic/aqueous interface is cloudy.

  • Cause: Micro-droplets stabilized by surfactant-like byproducts or particulates.[2]

• Type B: The Rag Layer. A distinct third layer floating between clear organic and aqueous phases.

  • Cause: Particulates (Alumina salts) or semi-soluble polymers trapped at the density interface.

• Type C: Density Inversion (The "Floating" DCM). You used Dichloromethane (DCM), but the layers aren't separating as expected.

  • Cause: The aqueous phase is so saturated with salts (AlCl3 + quench salts) that its density exceeds that of DCM (>1.33 g/mL).

Visual Diagnostic Flowchart

Figure 1: Diagnostic logic for categorizing phase separation failures.[1]

Module 2: Chemical Troubleshooting (The "Salting Out" 2.0)

Q: I added Brine, but the emulsion persisted. Why? A: Standard brine works by increasing the ionic strength of the water, making it less hospitable to organic molecules. However, for cyclic ethanones, the hydration shell around the ketone oxygen is strong.

The Advanced Protocol: The "Brine + IPA" Wash This is a field-proven technique for stubborn ketone emulsions. The Isopropanol (IPA) acts as a co-solvent to disrupt the hydrogen bonding network at the interface, while the supersaturated brine forces the separation.

Step-by-Step Protocol:

• Prepare "Rocket Fuel" Brine: Saturate water with NaCl until salt precipitates.

• The IPA Spike: Add 5-10% (v/v) Isopropanol to your organic layer (if using EtOAc or DCM).

• Combine: Wash the organic layer with the saturated brine.

• Mechanism: The IPA momentarily increases the mutual solubility at the interface, breaking the surface tension "skin," while the high ionic strength of the brine immediately forces the water back out.

Data: Impact of Salt on Interfacial Tension

Aqueous Phase Composition	Interfacial Tension (mN/m)	Separation Time (min)	Outcome
Distilled Water	~15	>60 (Stable Emulsion)	FAIL
1M HCl	~18	45	POOR
Saturated NaCl (Brine)	~25	15	MODERATE
Sat.[1] NaCl + 5% IPA	~32	< 3	OPTIMAL

Note: Data approximates interfacial tension behavior of cyclohexyl methyl ketone in EtOAc/Water systems.

Module 3: The Friedel-Crafts Special (Aluminum Salts)

Q: My reaction used AlCl3. The workup is a white, sticky mess. A: You are seeing aluminum hydroxide/oxide species precipitating as the pH rises. These precipitates act as "Pickering Emulsifiers," solid particles that stabilize emulsions more effectively than surfactants.[1]

The "Rochelle Salt" Fix (Chelation Strategy) Acid washing (HCl) is standard, but often insufficient if the aluminum has already aggregated.[1]

• Reagent: Prepare a 10% w/v solution of Potassium Sodium Tartrate (Rochelle Salt) .

• Action: Wash your organic phase with this solution instead of plain water or brine.

• Mechanism: The tartrate ligand binds Aluminum (Al³⁺) with high affinity, pulling it out of the interface and into the aqueous phase as a soluble complex.

• Result: The "rag layer" dissolves because the stabilizing solid particles are removed.

Module 4: Physical Interventions (When Chemistry Fails)

Q: I have a persistent rag layer that resists chemical treatment. A: Stop adding liquids. You need physical separation.

Method A: The Celite Filtration (Lab Scale < 1L)

• Prepare a sintered glass funnel with a 1cm pad of Celite 545 (diatomaceous earth).

• Pour the entire emulsion (both phases) through the pad under gentle vacuum.

• Why it works: The Celite captures the particulate matter and breaks the surface tension of the micro-droplets. The filtrate usually separates instantly in the flask.

Method B: Phase Separation Paper ( hydrophobic) [1]

• Use silicone-treated filter paper (e.g., Whatman 1PS).[1]

• These filters are hydrophobic; they allow the organic phase to pass while retaining the aqueous phase (and the rag layer) in the funnel.

Module 5: The "Nuclear Option" (Continuous Extraction)

Q: My product is slightly water-soluble, and I'm losing yield in these washes. A: Cyclic ethanones have non-negligible water solubility (approx. 1-4 g/L depending on ring substitution).[1] Multiple washes reduce yield.

Solution: Continuous Liquid-Liquid Extraction (CLLE) For density-inverted systems (DCM) or low-yield scenarios, use a CLLE apparatus.[1] This recycles the solvent, allowing for exhaustive extraction without forming emulsions, as the solvent droplets fall (or rise) through the aqueous phase gently rather than being shaken violently.

Workflow: Continuous Extraction Logic

Figure 2: Workflow for extracting sensitive ethanones using heavy solvents (DCM) to avoid emulsion stress.

References

• BenchChem. (2025).[2] Preventing emulsion during workup of Friedel-Crafts acylation. Retrieved from [1]

• LCGC International. (2024). Tips for Troubleshooting Liquid–Liquid Extractions. Retrieved from [1]

• Syrris. (2023). Liquid-Liquid Extraction: Principles and Optimization. Retrieved from [1]

• University of Rochester. (2023). Extraction Protocol for Polar Solvents and Emulsion Breaking.[1] Retrieved from [1]

• Spectro Scientific. (2022). Emulsion Breaking Techniques for Oil in Water Solvent Extractions.[3] Retrieved from [1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. azom.com [azom.com]

Preventing oxidation of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone during long-term storage

Subject: Preventing Oxidation of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone

Introduction

You are likely accessing this guide because you are working with 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone , commonly known as

-Damascone (CAS: 23726-91-2).

This molecule is a potent rose ketone used extensively in fragrance and flavor research.[1] However, its structural beauty—specifically the conjugated enone system and the cyclohexenyl ring—is also its Achilles' heel. It is highly susceptible to autoxidation , a radical-chain mechanism that leads to discoloration, viscosity changes, and the formation of off-odor hydroperoxides.

This guide provides a self-validating protocol to ensure the integrity of your reference standards and raw materials.

Module 1: The Degradation Mechanism

To prevent degradation, one must understand the enemy.

-Damascone degrades primarily through allylic autoxidation .

The Chemical Vulnerability

The molecule contains an

-unsaturated ketone.[2] Oxygen does not attack randomly; it targets specific electron-rich sites.

• Initiation: A stray radical (from light or trace metals) abstracts a hydrogen atom from the allylic position (the carbon next to the double bond).

• Propagation: This creates a carbon-centered radical that reacts rapidly with atmospheric oxygen (

  ) to form a peroxy radical ( ).

• Chain Reaction: The peroxy radical steals a hydrogen from a neighboring Damascone molecule, creating a hydroperoxide (

  ) and a new radical, perpetuating the cycle.

Consequence: The hydroperoxides eventually decompose into short-chain aldehydes (rancid odor) or cross-link to form polymers (yellow/brown gum).

Figure 1: The autoxidation cascade of

-Damascone. Note the cyclic nature of the propagation step, which explains why degradation accelerates exponentially once it starts.

Module 2: The Gold Standard Storage Protocol

Do not rely on standard "cool, dry place" advice. Follow this rigor-tested protocol for long-term viability (>6 months).

Environmental Controls

Parameter	Optimal Condition	Acceptable Condition	Critical Failure Zone
Temperature	-20°C (Freezer)	4°C (Refrigerator)	>25°C (Room Temp)
Atmosphere	Argon (Heavier than air)	Nitrogen	Ambient Air
Container	Amber Glass + Teflon Liner	Clear Glass + Foil Wrap	Plastic/Polystyrene
Stabilizer	0.1% BHT or -Tocopherol	None (if used <1 week)	None (Long term)

The "Inerting" Workflow

Why Argon? Nitrogen is lighter than air and can escape when the cap is opened. Argon is heavier than air and forms a "blanket" over the liquid surface, providing superior protection.

Step-by-Step:

• Aliquot: Do not store one large bottle. Aliquot the material into single-use amber glass vials (2mL or 4mL) with Teflon-lined screw caps.

• Purge: Insert a needle connected to an Argon tank into the vial. Flow gas gently (low psi) for 10-15 seconds to displace headspace air.

• Seal: Cap immediately while the gas is still flowing (if possible) or strictly immediately after removing the needle.

• Seal Reinforcement: Wrap the cap junction with Parafilm to prevent oxygen diffusion through the threads.

Module 3: Troubleshooting & FAQs

Interactive Troubleshooting Guide

Use the logic flow below to diagnose the state of your material.

Figure 2: Decision matrix for evaluating stored

-Damascone samples.

Frequently Asked Questions

Q1: My sample has turned dark yellow. Can I still use it?

• Technical Answer: The yellow color indicates the formation of conjugated oxidation products and oligomers. If the color change is slight, the purity may still be >95%. However, for analytical standards or precise kinetic studies, do not use it . For synthetic intermediate use, you may purify it via vacuum distillation (bp ~116°C at 13 Torr) or flash chromatography.

Q2: Can I remove the BHT stabilizer?

• Technical Answer: Yes, but only immediately before use. BHT prevents the radical chain reaction. If you remove it, the "clock starts ticking."

• Protocol: Pass the solution through a small plug of silica gel (using Hexane/Ethyl Acetate 95:5). The polar BHT will retain on the silica longer than the Damascone. Alternatively, use a specialized inhibitor removal column (e.g., basic alumina).[3]

Q3: Why did my plastic pipette tip dissolve?

• Technical Answer:

  -Damascone is a lipophilic ketone and an excellent solvent for certain polymers (like polystyrene). Always use glass pipettes or chemically resistant plastics (polypropylene/HDPE) for handling.

Q4: I see a white precipitate at the bottom of the vial.

• Technical Answer: This is likely a polymer formed via Michael addition or extensive oxidation. The liquid supernatant might still be usable, but the concentration is now unknown. Recommendation: Filter and re-quantify via GC-FID, or discard.

Module 4: Quality Control (Validation)

Before starting a critical experiment, validate your material using this tiered approach.

• Tier 1 (Rapid): Refractive Index.

  • Standard:

    .

  • Deviation > 0.002 indicates significant impurity.

• Tier 2 (Definitive): GC-MS.

  • Look for the parent peak (MW 190.28).

  • Look for "humps" at the baseline (polymers) or peaks with MW 206 (oxides).

• Tier 3 (Peroxide Test):

  • Use commercially available peroxide test strips for a semi-quantitative check (0-100 ppm) if you suspect early-stage oxidation that hasn't affected color yet.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5366074, beta-Damascenone. Retrieved from [Link]

• The Good Scents Company (2023). 1-(2,2,4-trimethyl-3-cyclohexen-1-yl) ethanone Safety & Properties.[4] Retrieved from [Link]

• Mao, D., et al. (2024).

  -Rose Ketones.[5][6] ChemRxiv. Retrieved from [Link]

Sources

• 1. Damascenone - Wikipedia [en.wikipedia.org]
• 2. Exploring the role of oxidative stress and mitochondrial dysfunction in β-damascone-induced aneuploidy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. scent.vn [scent.vn]
• 5. chemrxiv.org [chemrxiv.org]
• 6. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

1H and 13C NMR spectral interpretation of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone

High-Resolution NMR Profiling: 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone vs. Structural Isomers

Executive Summary: The Isomer Challenge

In the synthesis of terpene-derived fragrances and pharmaceutical intermediates, 1-(2,4,4-trimethyl-cyclohex-1-enyl)-ethanone (hereafter Target-2,4,4 ) represents a critical structural motif.[1][2][3] However, it is frequently accompanied by its thermodynamic isomer, 1-(2,6,6-trimethyl-cyclohex-1-enyl)-ethanone (the

-Cyclocitryl analog), and the regioisomeric -variants.[1][2][3]

Differentiation between these isomers is non-trivial via Mass Spectrometry (MS) due to identical molecular ions (

166) and fragmentation patterns.[1][2][4] Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for unambiguous structural assignment.[1][2][4]

This guide provides a comparative spectral analysis, focusing on the diagnostic

H and C signals that distinguish the Target-2,4,4 motif from its ubiquitous 2,6,6-isomer .[1][2][3][4]

Structural Analysis & Diagnostic Logic

The primary challenge lies in distinguishing the position of the gem-dimethyl group and the substitution pattern around the enone system.[1][2][3][4]

• Target-2,4,4: The gem-dimethyl group is located at C4 .[1][2][3][4] The acetyl group is at C1 .[1][2][3][4] The double bond is C1=C2 .[1][2][4]

  • Key Feature: The carbon adjacent to the carbonyl attachment point (C6) is a methylene (CH

    ) .[1][2][3][4]

• Isomer-2,6,6 (

  -Analog): The gem-dimethyl group is located at C6 .[1][2][3]

  • Key Feature: The carbon adjacent to the carbonyl attachment point (C6) is a quaternary carbon .[1][2][3][4]

Visualizing the Isomeric Distinction

Figure 1: Decision tree for distinguishing the 2,4,4-trimethyl target from the common 2,6,6-trimethyl isomer based on C6 proton occupancy.

Experimental Methodology

To ensure reproducibility and spectral resolution, the following protocol is recommended.

• Instrument: 400 MHz or 600 MHz NMR Spectrometer (High field recommended for resolving methylene envelopes).[1][2][4]

• Solvent: Chloroform-

  (CDCl ) is standard.[1][2][3]

  • Note: If signal overlap occurs in the alkyl region (1.4–1.6 ppm), switch to Benzene-

    (C D ) .[1][2][3][4] Benzene induces significant solvent shifts in ketones, often resolving overlapping methyl signals.[1][4]

• Concentration: 10–15 mg in 0.6 mL solvent.

• Temperature: 298 K.[1][2][3][4]

Comparative Spectral Interpretation

A. H NMR (Proton) Profiling

The most distinct difference is the presence of protons at the C6 position in the Target-2,4,4 isomer.[1][3][4] In the 2,6,6-isomer, this position is blocked by methyl groups.[1][4]

Feature	Target-2,4,4 Isomer (Predicted/Diagnostic)	Isomer-2,6,6 ( -Analog) (Reference)	Interpretation
C6-H (Alpha to Ring Junction)	Multiplet, ~2.1 – 2.4 ppm (2H)	Absent	CRITICAL DIFFERENTIATOR. The 2,4,4 isomer has protons adjacent to the acetyl/alkene junction; the 2,6,6 isomer does not.[1][2][3][4]
C3-H (Allylic)	Singlet or AB system, ~1.9 – 2.0 ppm (2H)	Triplet/Multiplet, ~1.4 – 1.6 ppm (2H)	In 2,4,4, C3 is trapped between the alkene and the gem-dimethyl, simplifying its splitting.[1][2][4]
C2-Methyl (Vinylic)	Singlet, ~1.6 – 1.7 ppm (3H)	Singlet, ~1.6 – 1.7 ppm (3H)	Not diagnostic; both have a methyl group on the double bond.[1][2][4]
Acetyl Methyl	Singlet, ~2.1 – 2.2 ppm (3H)	Singlet, ~2.1 – 2.2 ppm (3H)	Not diagnostic.[1][2][4]
Gem-Dimethyls	Singlet (6H) or two singlets (3H each), ~0.9 – 1.0 ppm	Singlet (6H), ~1.0 – 1.1 ppm	In 2,6,6, these methyls are closer to the deshielding cone of the carbonyl, often appearing slightly downfield compared to 2,4,[1][4]4.

B. C NMR (Carbon) Profiling

Carbon NMR provides definitive proof of the skeletal arrangement.[1][4]

Carbon Position	Target-2,4,4 Isomer ( ppm)	Isomer-2,6,6 ( -Analog) ( ppm)	Diagnostic Logic
C6 (Ring)	~28 – 32 ppm (CH )	~35 – 40 ppm (C-quat)	DEPT-135 will show C6 as Inverted (CH ) for Target-2,4,4 but Absent (Quaternary) for 2,6,[1][2][3]6.
C4 (Ring)	~30 – 35 ppm (C-quat)	~30 – 32 ppm (CH )	The quaternary carbon location shifts from C6 (in 2,6,[1][2][3][4]6) to C4 (in 2,4,4).[1][4][5]
C1 (Quaternary Alkene)	~130 – 135 ppm	~135 – 140 ppm	Subtle shift due to steric crowding of the acetyl group by adjacent gem-dimethyls in the 2,6,6 isomer.[1][2][3][4]

Advanced Verification Workflow

For pharmaceutical or high-purity applications, a self-validating 2D NMR workflow is required to confirm the assignment.[1][2][3][4]

Figure 2: Step-by-step validation workflow for confirming isomeric identity.

Protocol: HMBC Connectivity Check

If 1D data is ambiguous due to overlap:

• Run HMBC (Heteronuclear Multiple Bond Correlation).

• Target Correlation: Look for the Acetyl Carbonyl Carbon (~200 ppm) .[1][2][4]

• Analysis:

  • In Target-2,4,4 : The Carbonyl will correlate to the Acetyl Methyl and the C6-Methylene protons .[1][2][3][4]

  • In Isomer-2,6,6 : The Carbonyl will correlate to the Acetyl Methyl and the C6-Methyl groups (strong correlation to the gem-dimethyls).[1][2][3]

  • Result: If you see a correlation from C=O to a methyl group on the ring, it is the 2,6,6-isomer.[1][4] If you see a correlation to methylene protons, it is the 2,4,4-isomer.[1][4]

References

• National Institute of Standards and Technology (NIST). Ethanone, 1-(1-cyclohexen-1-yl)- and derivatives.[1][2][3][4][6] NIST Chemistry WebBook, SRD 69.[1][4][7] Available at: [Link][2][3][4]

• PubChem. Compound Summary: 2,4,4-Trimethyl-1-cyclohexene-1-carboxylic acid (Structural Analog).[1][2][3][4] National Library of Medicine.[1][2][4] Available at: [Link][2][3][4]

Sources

• 1. 2,4,4-Trimethyl-1-cyclohexene-1-carboxylic acid | C10H16O2 | CID 11095026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Acetyl-2,4,4-trimethylcyclohex-2-en-1-one | C11H16O2 | CID 601844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. prepchem.com [prepchem.com]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. 4,4-DIMETHYL-2-CYCLOHEXEN-1-ONE(1073-13-8) 1H NMR spectrum [chemicalbook.com]
• 6. Ethanone, 1-(1-cyclohexen-1-yl)- [webbook.nist.gov]
• 7. 2,4,4-trimethylcyclohexene [webbook.nist.gov]

GC-MS retention time and fragmentation pattern of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone

The following technical guide details the GC-MS profiling of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone , focusing on its differentiation from structural isomers commonly encountered in fragrance and terpene synthesis.

Executive Summary & Chemical Identity[1][2][3][4]

1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone (CAS: 70092-25-0) is a specific C11 terpene ketone. It is structurally distinct from the more common ionone precursors due to the position of the gem-dimethyl group and the conjugated double bond.

In analytical workflows, this molecule is frequently confused with its 2,6,6-trimethyl isomer (a

-damascone intermediate) or its unconjugated 2,2,4-trimethyl isomers. Accurate identification requires resolving these isomers based on subtle mass spectral intensity ratios and retention index (RI) shifts.

Property	Target Analyte	Primary Isomer (Interference)
IUPAC Name	1-(2,4,4-trimethylcyclohex-1-en-1-yl)ethanone	1-(2,6,6-trimethylcyclohex-1-en-1-yl)ethanone
Common Ref	-Cyclocitryl Methyl Ketone (2,4,4-iso)	-Damascone Intermediate
Formula	C H O	C H O
MW	166.26 g/mol	166.26 g/mol
Structure	Conjugated Enone (Less Steric Hindrance)	Conjugated Enone (High Steric Hindrance)

Experimental Methodology

To ensure reproducible differentiation, the following GC-MS protocol is recommended. This method prioritizes peak capacity to resolve the target from co-eluting terpene isomers.

Sample Preparation[5]

• Matrix: Essential oil fraction or synthesis reaction mixture.

• Dilution: 10 mg/mL in HPLC-grade Hexane or Dichloromethane.

• Internal Standard: Tridecane (C13) or Methyl Decanoate (for RI calibration).

GC-MS Conditions

Parameter	Setting	Rationale
Column	DB-5ms (or equivalent 5% phenyl) 30m x 0.25mm x 0.25µm	Standard non-polar phase for RI comparison.
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Maintains separation efficiency across the ramp.
Inlet	Split (50:1) @ 250°C	Prevents column overload; high temp ensures volatilization of C11 ketones.
Oven Ramp	60°C (1 min) 3°C/min 240°C	Slow ramp (3°C/min) is critical to separate the 2,4,4 and 2,6,6 isomers.
Ion Source	EI (70 eV) @ 230°C	Standard ionization energy for library matching.
Scan Range	35–350 m/z	Captures low mass acetyl fragments and molecular ions.

Retention Behavior & Isomer Differentiation

The retention index (RI) is the primary orthogonal filter. The 2,4,4-isomer generally elutes after unconjugated isomers but shows subtle shifts relative to the 2,6,6-isomer depending on the stationary phase.

Retention Index (DB-5ms)

Compound	Approx.[1][2][3][4][5][6][7][8][9][10][11] RI (DB-5)	Elution Order Logic
Unconjugated Isomers	1180 – 1220	Lower boiling point; less pi-pi interaction with phase.
2,6,6-Trimethyl Isomer	1240 – 1260	Steric crowding around the acetyl group slightly increases volatility.
Target: 2,4,4-Trimethyl	1255 – 1275	Target Window. Less steric shielding allows stronger interaction with stationary phase.
-Ionone	1420+	Significantly later (C13 molecule).

Note: The elution order of the 2,4,4 vs 2,6,6 isomers can invert on polar (Wax) columns. On a Wax column, the 2,4,4-isomer (more accessible carbonyl) typically shows higher retention than the sterically hindered 2,6,6-isomer.

Mass Spectral Fragmentation Pattern

While both isomers share a molecular weight of 166, their fragmentation pathways differ due to the stability of the carbocations formed after methyl loss.

Fragmentation Pathway (Mechanistic)

• Molecular Ion (M+ 166): Both isomers show a distinct molecular ion due to the conjugated enone system.

• Loss of Methyl (M-15, m/z 151):

  • 2,6,6-Isomer: loss of a methyl group is favored to relieve steric strain at the gem-dimethyl site adjacent to the acetyl group.

  • 2,4,4-Isomer (Target): Methyl loss occurs from the C4 position (distant from carbonyl) or C2. The resulting carbocation is less stabilized by the carbonyl's inductive effect compared to the 2,6,6 system.

• Loss of Acetyl (M-43, m/z 123):

  -cleavage removes the acetyl group [CH CO] .

  • 2,4,4-Isomer: The remaining ring fragment (C

    H ) is the base peak or major ion.

• Base Peak:

  • Target (2,4,4): Often 43 (Acetyl) or 123 (Ring).

  • Isomer (2,6,6): Often shows a much more intense 151 (M-15) relative to the 2,4,4 isomer due to the "crowding relief" effect.

Comparative Ion Table

m/z Fragment	Identity	2,4,4-Isomer (Target) Abundance	2,6,6-Isomer (Alternative) Abundance
166	M+	Medium (20-40%)	Medium (20-40%)
151	[M - CH ]	Medium	High/Base (Steric relief drives this)
123	[M - COCH ]	High	Medium
43	[COCH ]	Base Peak (100%)	Base Peak (100%)
81/95	Ring Fragments	Moderate	Moderate

Visualizing the Fragmentation Logic

Caption: Comparative fragmentation pathways. The ratio of m/z 151 to m/z 123 is a key discriminator between the 2,4,4 and 2,6,6 isomers.

Analytical Workflow for Identification

To confirm the identity of the 2,4,4-isomer without ambiguity, follow this decision tree.

Caption: Decision tree for distinguishing trimethyl-cyclohexenyl-ethanone isomers based on RI and spectral ratios.

References

• NIST Mass Spectrometry Data Center. Ethanone, 1-(2,2,4-trimethyl-3-cyclohexen-1-yl)- Mass Spectrum.[12][13] NIST Chemistry WebBook, SRD 69. [Link]

• PubChem. 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone (CAS 70092-25-0). National Library of Medicine. [Link]

• Adams, R. P. (2007). Identification of Essential Oil Components by Gas Chromatography/Mass Spectrometry. Allured Publishing Corporation. (Standard reference for terpene retention indices).

• Good Scents Company. 1-(2,6,6-trimethyl-1-cyclohexenyl)ethanone data and organoleptics.[Link]

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A Comparative Guide to the Validation of Analytical Methods for Trace Detection of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone

This guide provides a comprehensive comparison and validation framework for analytical methods tailored to the trace-level detection of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the scientific rationale behind methodological choices, ensuring robust and reliable analytical outcomes.

Introduction: The Analytical Challenge

1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone, a ketone with a distinct chemical structure, is a compound of interest in various industries, including cosmetics and pharmaceuticals, where it may be present as a fragrance component or a potential impurity. Its detection at trace levels is critical for quality control, safety assessment, and regulatory compliance. For instance, many fragrance components are regulated as potential allergens, requiring manufacturers to declare their presence above certain thresholds, which can be as low as 0.001% in leave-on products[1][2]. The complexity of typical sample matrices (e.g., creams, oils, pharmaceutical formulations) presents a significant analytical challenge, demanding methods that are not only sensitive but also highly selective and robust.

This guide will compare two primary analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC)—and provide a detailed roadmap for their validation in accordance with international standards.

Comparison of Analytical Methodologies

The choice of an analytical technique is the foundation of any reliable quantification. It is dictated by the physicochemical properties of the analyte and the requirements of the analysis (e.g., sensitivity, sample throughput).

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard

For volatile and semi-volatile compounds like 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone, GC-MS is widely regarded as the gold standard[1][3].

• Principle of Causality : The method's suitability stems from the analyte's volatility, which allows it to be partitioned into the gas phase for separation. Separation in GC is achieved based on the compound's boiling point and its interaction with the stationary phase of the GC column. Coupling GC with a Mass Spectrometry (MS) detector provides exceptional selectivity and sensitivity. The MS detector ionizes the eluted compounds, separating the resulting ions based on their mass-to-charge ratio. This process generates a unique "fingerprint" for the molecule, allowing for unambiguous identification and quantification even at parts-per-million (ppm) or parts-per-billion (ppb) levels[1].

• Sample Introduction : For complex matrices, Headspace (HS) sampling is often the preferred introduction technique. HS-GC-MS involves heating the sample in a sealed vial to allow volatile analytes to partition into the headspace gas, which is then injected into the GC. This elegantly separates the volatile target analyte from non-volatile matrix components, reducing contamination of the analytical system and minimizing matrix effects[4][5].

High-Performance Liquid Chromatography (HPLC): A Viable Alternative

While less common for this specific type of analyte, HPLC can be adapted for the analysis of ketones.

• Principle of Causality : HPLC separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase. For a ketone like 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone, which lacks a strong chromophore, direct UV detection would offer poor sensitivity. To overcome this, pre-column derivatization is necessary. A common approach involves reacting the ketone's carbonyl group with a derivatizing agent like 2,4-dinitrophenylhydrazine (DNPH) to form a hydrazone[6][7]. This derivative is highly colored and can be readily detected by a UV-Vis detector at a specific wavelength (e.g., 360 nm), significantly enhancing sensitivity[6].

• Methodological Trade-offs : The primary drawback of the HPLC approach is the added complexity and potential for variability introduced by the derivatization step. This extra sample preparation step can affect accuracy and precision if not meticulously controlled. However, HPLC is advantageous for compounds that are not sufficiently volatile or are thermally unstable.

The Framework of Method Validation: Adhering to ICH Q2(R1)

The objective of analytical method validation is to provide documented evidence that the procedure is suitable for its intended purpose[8]. The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for this process, which we will explore in the context of our target analyte[9][10][11].

The validation process is a logical sequence of experiments, each building upon the last to create a comprehensive performance profile of the analytical method.

Key Validation Parameters & Protocols

The following sections detail the core validation parameters and provide exemplary protocols for a Headspace GC-MS method.

A. Specificity Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components[8].

• Causality : In GC-MS, specificity is achieved through a combination of chromatographic retention time and the mass spectrum. A method is specific if interfering components from a placebo (matrix without the analyte) do not produce a significant signal at the retention time and mass-to-charge ratio used for quantifying the analyte.

• Experimental Protocol (Specificity):

  • Prepare a placebo sample (e.g., the cosmetic cream base without the analyte).

  • Prepare a standard solution of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone.

  • Prepare a spiked sample by adding a known amount of the analyte to the placebo.

  • Analyze all three samples via HS-GC-MS.

  • Acceptance Criterion : The chromatogram of the placebo should show no peak at the retention time of the analyte. The peak in the spiked sample must match the retention time of the standard and exhibit the expected mass spectrum.

B. Linearity and Range Linearity demonstrates that the method's results are directly proportional to the concentration of the analyte in the sample[8]. The range is the interval between the upper and lower concentrations for which the method has been shown to be accurate, precise, and linear.

• Causality : Establishing linearity is critical for accurate quantification. It validates the calibration model used to calculate the concentration of the analyte in unknown samples. For an impurity, the range should typically span from the reporting threshold to 120% of the specification limit[8].

• Experimental Protocol (Linearity):

  • Prepare a stock solution of the analyte in a suitable solvent (e.g., Methanol).

  • Create a series of at least five calibration standards by serial dilution, covering the expected concentration range (e.g., 0.5 µg/mL to 20 µg/mL).

  • Analyze each calibration standard in triplicate.

  • Construct a calibration curve by plotting the average peak area against the concentration.

  • Acceptance Criterion : Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.995.

C. Accuracy Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found[8].

• Causality : Accuracy studies demonstrate that the method can recover the "true" amount of analyte from a sample matrix, proving that the matrix does not introduce a systematic error (bias).

• Experimental Protocol (Accuracy):

  • Prepare placebo samples.

  • Spike the placebo at three different concentration levels (e.g., low, medium, high) across the defined range. Prepare at least three replicates at each level.

  • Analyze the spiked samples and quantify them against a calibration curve.

  • Calculate the percent recovery for each replicate.

  • Acceptance Criterion : The mean percent recovery should be within a pre-defined range, typically 80-120% for trace impurity analysis[12].

D. Precision Precision is the measure of the random error of a method, typically expressed as the relative standard deviation (RSD) of a series of measurements. It is evaluated at two levels:

• Repeatability : Precision under the same operating conditions over a short interval of time.

• Intermediate Precision : Expresses within-laboratory variations (different days, different analysts, different equipment)[8].

• Causality : Precision studies validate the method's consistency. Low RSD values indicate that the method produces similar results when repeated, which is crucial for reliable monitoring.

• Experimental Protocol (Precision):

  • Repeatability : Prepare a minimum of six samples at 100% of the target concentration. Analyze them on the same day, with the same analyst and instrument. Calculate the RSD of the results.

  • Intermediate Precision : Repeat the analysis on a different day with a different analyst. Compare the results from both sets.

  • Acceptance Criterion : The RSD for repeatability should typically be ≤ 15% for trace analysis. Intermediate precision results should also meet a similar pre-defined criterion.

E. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD : The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• LOQ : The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy[8].

• Causality : LOD and LOQ define the sensitivity of the method. The LOQ is the practical lower limit for reporting a quantitative result. These values are often determined statistically from the calibration curve.

• Calculation Protocol (from Linearity Data):

  • Use the results from the linearity study.

  • Calculate LOD and LOQ using the following equations:

    • LOD = 3.3 × (σ / S)

    • LOQ = 10 × (σ / S) Where σ is the standard deviation of the y-intercepts of the regression line and S is the slope of the calibration curve.

  • Verification : Prepare and analyze samples at the calculated LOQ concentration to confirm that the precision and accuracy at this level meet the acceptance criteria.

F. Robustness Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters[9].

• Causality : This study identifies which method parameters are most critical and need to be tightly controlled. It ensures the method is reliable for routine use under slightly different conditions.

• Experimental Protocol (Robustness for HS-GC-MS):

  • Prepare a standard solution.

  • Analyze the solution while deliberately varying parameters one at a time, such as:

    • HS Incubation Temperature (e.g., ± 5°C)

    • HS Incubation Time (e.g., ± 2 min)

    • GC Oven Temperature Ramp (e.g., ± 1°C/min)

    • Carrier Gas Flow Rate (e.g., ± 0.1 mL/min)

  • Acceptance Criterion : The effect of the variations on the results should be evaluated. System suitability parameters (e.g., peak shape, resolution) should remain within acceptable limits.

Data Summary and Performance Comparison

The following table summarizes typical performance data for the two compared methods, based on published data for similar fragrance allergens and volatile compounds[3][5][12].

Validation Parameter	Headspace GC-MS	HPLC-UV (with Derivatization)	Rationale / Commentary
Specificity	Very High	High	GC-MS offers dual confirmation (retention time + mass spectrum), providing superior specificity. HPLC relies on retention time and may be susceptible to interferences that absorb at the same wavelength.
LOQ	2 - 10 µg/g (ppm)	~0.02 µg/mL (derivatized)	Both methods can achieve excellent sensitivity. The GC-MS LOQ is often matrix-dependent, while the HPLC LOQ depends on the derivatization reaction efficiency.
Linearity (r²)	> 0.998	> 0.998	Both techniques are capable of excellent linearity when properly optimized.
Accuracy (% Recovery)	85 - 115%	80 - 110%	GC-MS with headspace often yields high recovery by avoiding sample extraction losses. HPLC recovery can be affected by the efficiency and reproducibility of the derivatization step.
Precision (RSD)	< 10%	< 15%	The automated nature of HS-GC-MS leads to very high precision. The manual steps in derivatization for HPLC can introduce slightly higher variability.
Sample Throughput	High	Moderate	HS autosamplers allow for high throughput. The derivatization step for HPLC adds significant time to sample preparation, reducing overall throughput.
Robustness	High	Moderate	GC-MS methods are generally very robust. HPLC methods with derivatization can be less robust due to the sensitivity of the chemical reaction to small changes in conditions (pH, temperature, time).

Conclusion and Recommendations

For the trace-level detection of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone, Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) is the superior analytical method . Its high specificity, sensitivity, and amenability to automation make it exceptionally reliable and efficient for routine quality control in complex matrices. The elimination of complex sample extraction steps through headspace sampling enhances accuracy, precision, and sample throughput.

While HPLC with pre-column derivatization is a feasible alternative, its validation and routine implementation are more complex. The additional derivatization step introduces potential sources of error and reduces the method's overall robustness and throughput. Therefore, the HPLC method should be considered only when GC-MS instrumentation is unavailable or if the analyte is unsuitable for GC analysis.

Ultimately, a rigorously validated analytical method, grounded in the principles of ICH Q2(R1), is not merely a regulatory requirement but a cornerstone of scientific integrity, ensuring the safety and quality of the final product.

References

• Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS. (n.d.). PMC. Retrieved February 14, 2026, from [Link]

• 82 Allergen Detection Test (GC-MS/MS). (n.d.). Certified Cosmetics. Retrieved February 14, 2026, from [Link]

• Analysis of Suspected Flavor and Fragrance Allergens in Cosmetics Using the 7890A GC and Capillary Column Backflush Application. (n.d.). Agilent. Retrieved February 14, 2026, from [Link]

• Quantitative Analysis of 57 Fragrance Allergens in Cosmetics Using Twin Line MS System. (n.d.). Shimadzu. Retrieved February 14, 2026, from [Link]

• ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. (2013, August 20). European Pharmaceutical Review. Retrieved February 14, 2026, from [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy. Retrieved February 14, 2026, from [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (n.d.). ICH. Retrieved February 14, 2026, from [Link]

• Calibration and Validation of a Headspace Gas Chromatographic Method. (2018, May 11). International Journal of Trend in Scientific Research and Development. Retrieved February 14, 2026, from [Link]

• Large volume headspace GC/MS analysis for the identification of volatile compounds relating to seafood decomposition. (2022, January 22). PMC. Retrieved February 14, 2026, from [Link]

• Dynamic headspace GC-MS method to detect volatile extractables from medical device materials. (n.d.). FDA. Retrieved February 14, 2026, from [Link]

• Validation of a Manual Headspace Gas Chromatography Method for Determining Volatile Compounds in Biological Fluids. (2025, August 9). ResearchGate. Retrieved February 14, 2026, from [Link]

• ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. (2025, January 14). Therapeutic Goods Administration (TGA). Retrieved February 14, 2026, from [Link]

• ICH Q2 Analytical Method Validation. (n.d.). Slideshare. Retrieved February 14, 2026, from [Link]

• Simple HPLC-Fluorescence Determination of Raspberry Ketone in Fragrance Mist after Pre-Column Derivatization with 4-Hydrazino-7-nitro-2,1,3-benzoxadiazole. (2016, June 23). Scientific Research Publishing. Retrieved February 14, 2026, from [Link]

• Development and Validation of a Solvent-Free Headspace GC-MS Method for the Screening of Benzyl Chloride in Pharmaceutical Products. (2023, September 3). MDPI. Retrieved February 14, 2026, from [Link]

• HPLC Analysis of Aldehydes and Ketones in Air Samples. (n.d.). Aurora Pro Scientific. Retrieved February 14, 2026, from [Link]

• Analysis of Aldehydes and Ketones in Exhaust Gas (HPLC). (n.d.). Shimadzu. Retrieved February 14, 2026, from [Link]

• Method for the determination of aldehydes and ketones in ambient air using HPLC. (n.d.). EPA. Retrieved February 14, 2026, from [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe and Compliant Disposal of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone

As a Senior Application Scientist, I understand that meticulous attention to detail extends beyond the benchtop; it is paramount in the responsible management of chemical waste. This guide provides a comprehensive, step-by-step framework for the proper disposal of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone. Our objective is to empower you with the knowledge to manage this process safely and in full compliance with regulatory standards, thereby protecting both yourself and the environment.

The fundamental principle of chemical disposal is that waste is not merely an afterthought but an integral part of the experimental lifecycle. The procedures outlined below are designed to be a self-validating system, ensuring that each step logically follows from a robust understanding of the chemical's properties and the associated risks.

Part 1: Hazard Identification and Risk Assessment

Before handling any waste, a thorough understanding of the chemical's hazards is critical. While a specific Safety Data Sheet (SDS) for 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone should always be the primary source of information, its classification as a substituted cyclohexanone—a class of cyclic ketones—provides a strong basis for assessing its likely hazards. Ketones, particularly those with relatively low molecular weights, are often flammable and can act as irritants.

Based on data for analogous compounds like Cyclohexanone and Isophorone (3,5,5-trimethyl-2-cyclohexen-1-one), we can anticipate the following hazard profile.[1][2][3]

Hazard Category	Anticipated Risk	Rationale & Causality
Physical Hazard	Flammable Liquid	Ketones and organic solvents often have flash points below 60°C (140°F), classifying them as ignitable hazardous waste under EPA regulations (40 CFR 261.20).[4][5] Vapors can form explosive mixtures with air.[2]
Health Hazard	Skin and Eye Irritant	Direct contact can cause irritation, redness, and discomfort.[3] Prolonged exposure may lead to dermatitis.[1]
Health Hazard	Respiratory Irritation	Inhalation of vapors may irritate the nose, throat, and respiratory tract.[1]
Health Hazard	Potential Organ Effects	High or prolonged exposure to similar ketones may affect the central nervous system, liver, and kidneys.[1]
Environmental Hazard	Toxic to Aquatic Life	Many organic solvents exhibit aquatic toxicity. Therefore, disposal into sanitary sewer systems is strictly prohibited.[4][6][7][8]

Part 2: Personal Protective Equipment (PPE) Protocol

Adherence to a strict PPE protocol is non-negotiable. The causality is simple: creating a barrier between the researcher and the chemical hazard is the most direct way to prevent exposure.

• Hand Protection : Wear chemically resistant gloves (e.g., nitrile or neoprene). Always inspect gloves for tears or punctures before use.

• Eye Protection : Use safety glasses with side shields or chemical splash goggles.

• Skin and Body Protection : A standard laboratory coat is required. Ensure it is fully buttoned.

• Work Area : All handling and preparation for disposal should occur within a certified chemical fume hood to minimize inhalation exposure.[9]

Part 3: Step-by-Step Disposal Workflow

The disposal of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone is governed by its classification as a flammable liquid and hazardous chemical waste.[4][5] Under no circumstances should this chemical be poured down a sink or drain.[6][7]

Step 1: Waste Collection

• Designate a Waste Container : The ideal primary container is the original manufacturer's bottle, provided it is in good condition.[4][10] If unavailable, use a chemically compatible container made of glass or high-density polyethylene (HDPE). Never use metal containers for potentially corrosive waste.[11]

• Collect Waste : Pour the waste 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone carefully into the designated hazardous waste container. Use a funnel to prevent spills.

• Do Not Mix Waste Streams : Never mix this waste with other chemical wastes unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[10][11] Mixing incompatible chemicals can lead to dangerous reactions.

Step 2: Container Labeling

Proper labeling is a critical regulatory requirement that ensures safety and compliant disposal.

• Affix a Hazardous Waste Label : Obtain an official hazardous waste label from your institution's EHS department.

• Complete the Label : Clearly write the full, unabbreviated chemical name: "Waste 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone". General identifiers like "Solvent Waste" are not acceptable.[4] List all constituents and their approximate percentages.

• Mark the Hazard : Indicate that the waste is "Ignitable" or "Flammable".

Step 3: Waste Storage (Satellite Accumulation)

Proper temporary storage is crucial to maintain a safe laboratory environment.

• Secure the Container : Keep the waste container tightly sealed with a screw-top cap at all times, except when actively adding waste.[4][5][7] This prevents the release of flammable vapors.

• Leave Headspace : Fill the container to no more than 95% capacity to allow for vapor expansion.[9]

• Designate a Storage Area : Store the container in a designated "Satellite Accumulation Area" (SAA), which must be at or near the point of generation.[9]

• Ensure Segregation : Store the container in secondary containment (such as a chemical-resistant tray) and segregate it from incompatible materials, particularly oxidizers.[7][9]

Step 4: Arranging for Disposal

• Contact EHS : Once the container is full, or if you are discontinuing the project, contact your institution's EHS office or the designated hazardous waste management provider to schedule a pickup.[4][6][7][12]

• Documentation : Complete any necessary waste pickup forms as required by your institution.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of 1-(2,4,4-Trimethyl-cyclohex-1-enyl)-ethanone.

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